Succinimidyl 3-bromobenzoate

• CAS: 110920-17-7

Core Science & Biosynthesis

An In-depth Technical Guide to Succinimidyl 3-bromobenzoate: Structure, Properties, and Applications in Bioconjugation

This technical guide provides a comprehensive overview of Succinimidyl 3-bromobenzoate, a key reagent in the field of bioconjugation. Tailored for researchers, scientists, and professionals in drug development, this document delves into the molecule's chemical structure, physical properties, and its critical role in the covalent modification of biomolecules. The guide offers not only theoretical insights but also practical, field-proven protocols and the scientific rationale behind experimental choices.

Introduction: The Versatility of Activated Esters in Bioconjugation

In the realm of life sciences and therapeutic development, the ability to specifically and stably link molecules is paramount. This process, known as bioconjugation, is fundamental to creating antibody-drug conjugates (ADCs), developing diagnostic assays, and probing biological pathways. At the heart of many of these applications are amine-reactive crosslinking agents, with N-hydroxysuccinimide (NHS) esters being a prominent class. These activated esters react efficiently with primary amines on biomolecules, such as the side chains of lysine residues in proteins, to form stable amide bonds.

Succinimidyl 3-bromobenzoate stands out as a valuable tool within this class. The presence of the bromine atom on the benzoate ring offers unique properties, including the potential for radiolabeling or serving as a handle for further chemical modifications, making it a versatile reagent for creating complex bioconjugates.

Chemical Structure and Identification

Succinimidyl 3-bromobenzoate is an organic compound characterized by a succinimide ester of 3-bromobenzoic acid. The N-hydroxysuccinimide group is an excellent leaving group, facilitating the nucleophilic attack by primary amines.

• IUPAC Name: 2,5-dioxopyrrolidin-1-yl 3-bromobenzoate

• Molecular Formula: C₁₁H₈BrNO₄

• Molecular Weight: 298.09 g/mol

Below is a diagram illustrating the chemical structure of Succinimidyl 3-bromobenzoate.

Caption: Chemical structure of Succinimidyl 3-bromobenzoate.

Physical and Chemical Properties

A comprehensive understanding of the physical and chemical properties of a reagent is crucial for its effective application. The table below summarizes the key properties of Succinimidyl 3-bromobenzoate, with some data inferred from its close isomer, Succinimidyl 4-bromobenzoate, and its precursor, 3-bromobenzoic acid.

Property	Value	Source/Comment
Appearance	White to off-white crystalline solid	Based on related compounds[1]
Molecular Weight	298.09 g/mol	Calculated
Melting Point	Expected to be similar to Succinimidyl 4-bromobenzoate (224 °C)	[2]
Solubility	Soluble in organic solvents like DMF, DMSO, and acetonitrile. Moderately soluble in chlorinated solvents. Insoluble in water.	Based on general solubility of NHS esters and 3-bromobenzoic acid[3][4]
Stability	Moisture-sensitive. Hydrolyzes in aqueous solutions. Should be stored under inert gas.	General property of NHS esters.
Storage	Store at -20°C, desiccated, and protected from light.	Recommended for long-term stability[5]

Applications in Bioconjugation

The primary application of Succinimidyl 3-bromobenzoate is in the covalent modification of proteins and other biomolecules containing primary amines. The succinimidyl ester is a highly efficient amine-reactive functional group that forms a stable amide bond upon reaction.

Reaction Mechanism: Amine Acylation

The reaction proceeds via a nucleophilic acyl substitution. The primary amine of a biomolecule (e.g., the ε-amino group of a lysine residue) acts as a nucleophile, attacking the carbonyl carbon of the succinimidyl ester. This leads to the formation of a tetrahedral intermediate, which then collapses, releasing the N-hydroxysuccinimide leaving group and forming a stable amide bond.

Caption: Reaction of Succinimidyl 3-bromobenzoate with a primary amine.

The reaction is typically carried out in a pH range of 7.2 to 8.5. At lower pH values, the amine is protonated and thus less nucleophilic, slowing down the reaction. At higher pH values, the hydrolysis of the succinimidyl ester becomes a significant competing reaction, reducing the efficiency of the conjugation.

Key Applications

• Protein Labeling: Introduction of a bromo-benzoyl moiety onto proteins for subsequent modifications or for studying the impact of such modifications on protein function.

• Radiolabeling: The bromine atom can be a site for the introduction of bromine radioisotopes (e.g., ⁷⁶Br) for applications in positron emission tomography (PET).

• Hapten Carrier Conjugation: Used to attach small molecules (haptens) to larger carrier proteins to elicit an immune response.

• Crosslinking: As a homobifunctional crosslinker if both ends of a molecule are functionalized, or more commonly as a building block for heterobifunctional crosslinkers.

Experimental Protocols

The following section provides a generalized, step-by-step protocol for the conjugation of Succinimidyl 3-bromobenzoate to a protein. It is essential to optimize the reaction conditions for each specific protein and application.

Materials and Reagents

• Protein to be labeled (in a suitable buffer, e.g., PBS, pH 7.4)

• Succinimidyl 3-bromobenzoate

• Anhydrous dimethylformamide (DMF) or dimethyl sulfoxide (DMSO)

• Reaction buffer (e.g., 0.1 M sodium phosphate, 0.15 M NaCl, pH 7.2-8.0)

• Quenching buffer (e.g., 1 M Tris-HCl, pH 8.0)

• Desalting column or dialysis cassette for purification

Step-by-Step Protocol

• Preparation of Reagents:

  • Dissolve the protein in the reaction buffer to a final concentration of 1-10 mg/mL. Ensure the buffer does not contain primary amines (e.g., Tris or glycine).

  • Immediately before use, prepare a stock solution of Succinimidyl 3-bromobenzoate in anhydrous DMF or DMSO (e.g., 10 mg/mL).

• Conjugation Reaction:

  • Calculate the required volume of the Succinimidyl 3-bromobenzoate stock solution to achieve the desired molar excess over the protein. A 10- to 20-fold molar excess is a common starting point.

  • Add the calculated volume of the crosslinker solution to the protein solution while gently vortexing.

  • Incubate the reaction mixture for 30-60 minutes at room temperature or for 2 hours at 4°C.

• Quenching the Reaction:

  • To stop the reaction, add the quenching buffer to a final concentration of 50-100 mM. The primary amines in the Tris buffer will react with any excess Succinimidyl 3-bromobenzoate.

  • Incubate for 15 minutes at room temperature.

• Purification of the Conjugate:

  • Remove the excess, unreacted crosslinker and byproducts (N-hydroxysuccinimide) by size-exclusion chromatography (e.g., a desalting column) or by dialysis against a suitable buffer (e.g., PBS).

Workflow Visualization

The following diagram illustrates the general workflow for protein labeling using Succinimidyl 3-bromobenzoate.

Caption: General workflow for protein conjugation with Succinimidyl 3-bromobenzoate.

Conclusion and Future Perspectives

Succinimidyl 3-bromobenzoate is a valuable and versatile reagent for the amine-reactive modification of biomolecules. Its straightforward reactivity, coupled with the unique properties imparted by the bromo-benzoyl group, makes it a powerful tool in the development of bioconjugates for research, diagnostics, and therapeutic applications. As the field of bioconjugation continues to evolve, the demand for well-characterized and reliable crosslinking agents like Succinimidyl 3-bromobenzoate will undoubtedly grow. Future research may focus on expanding its applications, for instance, in the development of novel antibody-drug conjugates or as a platform for multi-functionalization of biomolecules. The principles and protocols outlined in this guide provide a solid foundation for the successful application of this important chemical tool.

Sources

• 1. 3-Bromobenzoic acid | C7H5BrO2 | CID 11456 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. 3-Bromobenzoic acid 98 585-76-2 [sigmaaldrich.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. lookchem.com [lookchem.com]

Part 1: The Core Reaction Mechanism: A Tale of Nucleophilic Acyl Substitution

An In-depth Technical Guide to the Mechanism and Application of Amine Reactivity with Succinimidyl 3-Bromobenzoate

Authored for Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive exploration of the chemical principles, reaction kinetics, and practical methodologies governing the reactivity of primary amines with succinimidyl 3-bromobenzoate. As a cornerstone of bioconjugation, the N-hydroxysuccinimide (NHS) ester reaction is prized for its ability to form stable amide bonds, yet its successful application hinges on a nuanced understanding of the competing factors at play. Here, we dissect the core mechanism, analyze the influence of critical reaction parameters, and provide actionable protocols to empower researchers in the development of novel bioconjugates, from fluorescently labeled proteins to complex antibody-drug conjugates (ADCs).

The reaction between an amine and an NHS ester, such as succinimidyl 3-bromobenzoate, is a classic example of nucleophilic acyl substitution.[1][2][3] The process is initiated when a primary amine, in its unprotonated and therefore nucleophilic state, attacks the electron-deficient carbonyl carbon of the ester. This forms a highly unstable tetrahedral intermediate which rapidly collapses. This collapse is driven by the expulsion of the N-hydroxysuccinimide (NHS) moiety, an excellent leaving group, resulting in the formation of a thermodynamically stable amide bond.[2]

The efficacy of NHS as a leaving group is central to the reaction's success. The negative charge on the departing NHS anion is stabilized by delocalization across the succinimide ring structure, making its departure energetically favorable.[4] This inherent stability distinguishes NHS esters from simpler esters (like methyl or ethyl esters), which require much harsher conditions for aminolysis.[5]

The central competition between aminolysis and hydrolysis.

Part 3: Mastering the Reaction: Critical Parameters and Their Causality

Controlling the reaction environment is paramount. The interplay of pH, temperature, solvent, and reactant concentration determines whether the desired aminolysis prevails over hydrolysis.

pH: The Decisive Factor

The pH of the reaction buffer is the most influential variable. [3]It creates a classic optimization challenge:

• Low pH (below ~7.2): Primary amines are predominantly in their protonated, ammonium form (-NH₃⁺). This form is not nucleophilic, drastically slowing or even preventing the desired reaction. [6][7][8]* Optimal pH (7.2 - 8.5): This range represents a compromise. A sufficient concentration of the amine is deprotonated and nucleophilic (-NH₂) to allow for efficient reaction, while the rate of hydrolysis is manageable. [1][9]The optimal pH for many NHS ester modifications is often cited as 8.3-8.5. [7][8][10]* High pH (above ~8.5): While the concentration of the nucleophilic amine increases, the rate of ester hydrolysis accelerates dramatically. [11]The half-life of the NHS ester plummets, meaning the reagent is rapidly inactivated before it can react with the target amine. [9][11] Table 1: Influence of pH on the Hydrolytic Stability of NHS Esters

  pH	Temperature (°C)	Approximate Half-life	Source(s)
  7.0	4	4-5 hours	[9]
  7.0	Room Temperature	~7 hours	[3]
  8.0	4	~1 hour	[3]
  8.6	4	10 minutes	[9][11]

  | 9.0 | Room Temperature | Minutes | [3]|

This data underscores the critical need for precise pH control. A seemingly small shift from pH 8.0 to 8.6 can reduce the reagent's stability by a factor of six.

Solvent and Solubility

Succinimidyl 3-bromobenzoate, being a non-sulfonated NHS ester, has limited solubility in aqueous buffers. [9]Therefore, it must first be dissolved in a dry, water-miscible organic solvent before being added to the reaction mixture.

• Recommended Solvents: Dimethyl sulfoxide (DMSO) and dimethylformamide (DMF) are most commonly used. [6][7]* Causality: The goal is to introduce the reactive ester to the aqueous solution of the biomolecule with minimal organic solvent carryover (typically 0.5-10% final volume) to avoid denaturing proteins. [9][6]* Trustworthiness Insight: Always use high-quality, anhydrous solvents. DMF, in particular, can degrade over time to produce dimethylamine, a primary amine that will compete with the target molecule for reaction with the NHS ester. [7][8]

Temperature and Concentration

• Temperature: Reactions are typically performed at room temperature or 4°C. [6]Lowering the temperature slows down both aminolysis and hydrolysis, which can be advantageous for extending the half-life of the NHS ester, especially during longer incubation times.

• Concentration: The desired aminolysis is a bimolecular reaction (dependent on the concentration of both the NHS ester and the amine), while hydrolysis is effectively a pseudo-first-order reaction (dependent primarily on the NHS ester concentration). Therefore, increasing the concentration of the target protein or biomolecule can favor the desired conjugation over hydrolysis. [6]

Part 4: A Self-Validating Experimental Protocol

This protocol provides a robust framework for the conjugation of an amine-containing protein with succinimidyl 3-bromobenzoate. The steps are designed to maximize efficiency and minimize side reactions.

A validated workflow for NHS ester conjugation.

Step-by-Step Methodology

• Protein and Buffer Preparation (Self-Validation Step 1):

  • Action: If the protein of interest is in a buffer containing primary amines (e.g., Tris, glycine), it must be exchanged into an amine-free buffer. [3][6]Recommended buffers include Phosphate Buffered Saline (PBS), HEPES, or borate buffers, adjusted to a pH between 7.2 and 8.5. [9][6] * Causality: Competing amines from the buffer will react with the NHS ester, drastically reducing the yield of the desired conjugate. This buffer exchange step is a critical self-validating measure to ensure the reagent is available for the target biomolecule.

  • Method: Use dialysis or a size-exclusion chromatography (desalting) column for buffer exchange. Adjust the final protein concentration to 1-10 mg/mL. [3]

• NHS Ester Stock Solution Preparation (Self-Validation Step 2):

  • Action: Immediately before use, dissolve the succinimidyl 3-bromobenzoate in anhydrous DMSO or DMF to a concentration typically 10-20 times higher than the final desired reaction concentration. [12] * Causality: Preparing the stock solution fresh minimizes premature hydrolysis of the ester from trace amounts of water in the solvent or atmosphere. [6][13]

• Conjugation Reaction:

  • Action: Add the NHS ester stock solution to the protein solution while gently stirring. A common starting point is a 10- to 20-fold molar excess of the NHS ester over the protein. [3] * Causality: The molar excess drives the reaction towards the desired product and helps compensate for any hydrolysis that occurs. The optimal ratio may need to be determined empirically.

  • Incubation: Incubate the reaction at room temperature for 30-60 minutes or at 4°C for 2 hours to overnight. [3]

• Quenching the Reaction (Self-Validation Step 3):

  • Action: Stop the reaction by adding a quenching buffer containing a high concentration of a primary amine (e.g., 1 M Tris-HCl or glycine) to a final concentration of 20-50 mM. [6]Incubate for an additional 15-30 minutes.

  • Causality: This step consumes any unreacted NHS ester, preventing further modification of the protein and ensuring a defined final product.

• Purification of the Conjugate:

  • Action: Remove unreacted NHS ester, the hydrolyzed 3-bromobenzoic acid, and the NHS byproduct from the protein conjugate.

  • Method: The most common method is size-exclusion chromatography (e.g., a desalting column), which separates the large protein conjugate from the small molecule contaminants. [3][8]Dialysis is also an effective alternative.

Part 5: The Significance of the 3-Bromobenzoate Moiety

The choice of succinimidyl 3-bromobenzoate over other NHS esters is typically driven by the utility of the 3-bromobenzoate group itself. While the bromine atom has a mild electron-withdrawing effect, its primary purpose is not to modulate the reactivity of the NHS ester but to serve as a functional handle for subsequent applications.

• Radiolabeling: The aryl bromide serves as a key precursor for radiolabeling. It can be used to introduce radioactive bromine (e.g., ⁷⁶Br) or can be a precursor for radioiodination via a destannylation reaction. [14]This is highly relevant in the development of imaging agents and radiotherapeutics.

• Linker Chemistry: The bromobenzoate structure provides a rigid spacer, which can be important in designing linkers for ADCs or other bioconjugates where precise distance between the biomolecule and a payload is required.

• Further Derivatization: The bromine atom can be replaced through various cross-coupling reactions (e.g., Suzuki, Sonogashira), allowing for further complex modifications after the initial conjugation to the protein.

Conclusion

The reaction of amines with succinimidyl 3-bromobenzoate is a powerful and versatile tool in the arsenal of the research scientist and drug developer. Its success is not accidental but the result of a deliberate and informed control of the reaction environment. By understanding the fundamental mechanism of nucleophilic acyl substitution and mastering the critical competition between aminolysis and hydrolysis, researchers can reliably produce stable, well-defined bioconjugates. The key to achieving high yields and reproducible results lies in the meticulous control of pH, the use of fresh, high-quality reagents, and the implementation of a logically structured, self-validating protocol.

References

• Fiveable. (2025). N-hydroxysuccinimide: Organic Chemistry Study Guide. Retrieved from [Link]

• ResearchGate. (2015, May 30). What happens in amine coupling reaction with NHS/EDC/TEA?. Retrieved from [Link]

• Glen Research. (n.d.). Glen Report 32.26: Technical Brief - NHS Ester Amine Reaction for Oligonucleotide Labeling. Retrieved from [Link]

• Wikipedia. (n.d.). N-Hydroxysuccinimide. Retrieved from [Link]

• Chemistry Steps. (2020, February 25). Esters Reaction with Amines – The Aminolysis Mechanism. Retrieved from [Link]

• Chemistry Stack Exchange. (2021, January 14). N-hydroxysuccinimide as a good leaving group. Retrieved from [Link]

• Wagner, A. M., et al. (2014). Succinimidyl Ester Surface Chemistry: Implications of the Competition between Aminolysis and Hydrolysis on Covalent Protein Immobilization. Langmuir, 30(43), 12847–12855. Retrieved from [Link]

• PubMed. (2014, November 4). Succinimidyl ester surface chemistry: implications of the competition between aminolysis and hydrolysis on covalent protein immobilization. Retrieved from [Link]

• PubMed. (2007, April 15). On the Unusual Stability of Succinimidyl Esters in pNIPAm-AAc Microgels. Retrieved from [Link]

• Interchim. (n.d.). Protocol: NHS Ester Labeling of Amino-Biomolecules. Retrieved from [Link]

• ResearchGate. (2017, April 22). Degree of substitution - conjugation of amioacids/proteins from its amino groups with NHS?. Retrieved from [Link]

• ACS Publications. (2014, October 15). Succinimidyl Ester Surface Chemistry: Implications of the Competition between Aminolysis and Hydrolysis on Covalent Protein Immobilization. Retrieved from [Link]

• ResearchGate. (n.d.). Succinimides: Synthesis, reaction and biological activity. Retrieved from [Link]

• ResearchGate. (2025, August 6). Synthesis of N-Succinimidyl 4-[76Br]Bromobenzoate and its Use in Conjugation Labelling of Macromolecules. Retrieved from [Link]

• Semantic Scholar. (2017, March 20). X-ray Structures of Succinimidyl Halobenzoates. Retrieved from [Link]

• Xia, Y., et al. (2010). Covalent Modification of Gaseous Peptide Ions with N-Hydroxysuccinimide Ester Reagent Ions. Journal of the American Society for Mass Spectrometry, 21(3), 449–459. Retrieved from [Link]

• ACS Publications. (2010, December 3). Covalent Modification of Gaseous Peptide Ions with N-Hydroxysuccinimide Ester Reagent Ions. Retrieved from [Link]

• Dehigaspitiya, D. C., et al. (2017). Assessing Squarates as Amine-Reactive Probes. Bioconjugate Chemistry, 28(11), 2725–2730. Retrieved from [Link]

• Autechre. (2025, July 22). How does Methyl 3 - bromobenzoate (CAS 618 - 89 - 3) react in electrochemical reactions?. Retrieved from [Link]

• Single Use Support. (2023, April 26). Bioconjugates: Examples & Applications. Retrieved from [Link]

• Li, L., et al. (2018). Site-Specific Bioconjugation and Multi-Bioorthogonal Labeling via Rapid Formation of Boron-Nitrogen Heterocycle. Scientific Reports, 8, 1792. Retrieved from [Link]

• Almendro-Vedia, V. G., et al. (2021). Achieving Controlled Biomolecule–Biomaterial Conjugation. Chemical Reviews, 121(16), 10014–10076. Retrieved from [Link]

• Google Patents. (2022). WO2022049211A1 - Methods for the preparation of bioconjugates.

Sources

• 1. Amine-Reactive Crosslinker Overview - Creative Proteomics [creative-proteomics.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 5. Esters Reaction with Amines – The Aminolysis Mechanism - Chemistry Steps [chemistrysteps.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. lumiprobe.com [lumiprobe.com]
• 8. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
• 9. Amine-Reactive Crosslinker Chemistry | Thermo Fisher Scientific - US [thermofisher.com]
• 10. interchim.fr [interchim.fr]
• 11. benchchem.com [benchchem.com]
• 12. genecopoeia.com [genecopoeia.com]
• 13. N-Hydroxysuccinimide active ester [schem.jp]
• 14. researchgate.net [researchgate.net]

Harnessing the Isotopic Signature of Succinimidyl 3-Bromobenzoate for Advanced Mass Spectrometry

Executive Summary

In modern quantitative mass spectrometry (MS), identifying low-abundance target peptides within complex biological matrices often feels like searching for a needle in a haystack[1]. While high-resolution mass spectrometry (HRMS) provides exceptional mass accuracy, the sheer density of the MS1 precursor space can obscure critical targets. To overcome this, chemical derivatization with halogenated tags has emerged as a transformative strategy. This whitepaper explores the mechanistic foundations, experimental workflows, and advanced applications of succinimidyl 3-bromobenzoate (SBrB) —a highly efficient, amine-reactive reagent that imparts a mathematically distinct isotopic signature to target molecules, enabling unambiguous identification and quantification.

Mechanistic Foundations: Chemistry and Physics of SBrB Tagging

To understand why SBrB is such a powerful tool, we must examine both the chemical causality of the tagging reaction and the physical principles of halogen isotopes in a mass spectrometer.

The Chemistry: Amine-Reactive Conjugation

Succinimidyl 3-bromobenzoate is an N-hydroxysuccinimide (NHS) ester. NHS esters are the gold standard for targeting primary amines—specifically, the N-terminus of peptides and the ε-amino group of lysine residues.

• Causality of pH: The reaction is driven by nucleophilic acyl substitution. We strictly buffer the reaction at pH 8.0. At this pH, the primary amines are largely unprotonated (acting as strong nucleophiles), while the competing hydrolysis of the NHS ester by water is kept to a manageable minimum.

The Physics: The Bromine Isotopic Signature

The true power of SBrB lies in the unique nuclear physics of bromine. Unlike carbon or nitrogen, where the heavy isotopes ( 13 C, 15 N) represent a tiny fraction of the natural abundance, bromine exists as two stable isotopes in a nearly 1:1 ratio: 79 Br (50.69%) and 81 Br (49.31%) [2].

When a peptide is tagged with a single bromine atom via SBrB, its MS1 isotopic envelope is fundamentally altered. It exhibits a highly distinctive M and M+2 doublet of approximately equal intensity, separated by ~1.998 Da[3][4].

The Mass Defect Advantage

Biological molecules are rich in hydrogen (exact mass 1.0078 Da), giving them a positive mass defect. In contrast, 79 Br has an exact mass of 78.9183 Da, yielding a massive negative mass defect of -0.0817 Da [2]. Conjugating SBrB to a peptide chemically shifts its m/z into a "mass defect-free" zone of the spectrum. This physical shift effectively separates the tagged peptide signal from the isobaric biological background noise, drastically improving the signal-to-noise (S/N) ratio[2].

Caption: Chemical tagging mechanism and resulting mass spectrometric properties of SBrB-labeled peptides.

Experimental Workflow: A Self-Validating Protocol

As an Application Scientist, I design protocols that are self-validating. To ensure the integrity of the SBrB labeling process, I strongly recommend running a parallel "mock-labeled" control (peptide + DMSO only). By comparing the base peak chromatograms (BPC) of the mock and SBrB-labeled samples, you can immediately validate the chromatographic retention time shift caused by the hydrophobic bromobenzoyl group, confirming reaction success before interrogating the MS1 spectra.

Step-by-Step Methodology

• Sample Preparation: Dissolve tryptic peptides (e.g., 100 µg) in 100 µL of 100 mM HEPES buffer (pH 8.0).

  • Expert Insight: Never use Tris buffer for this step. Tris contains primary amines that will aggressively compete with your peptides for the SBrB reagent.

• Reagent Reconstitution: Dissolve SBrB in anhydrous DMSO to a concentration of 100 mM.

  • Expert Insight: Anhydrous conditions are critical here to prevent premature hydrolysis of the moisture-sensitive NHS ester.

• Conjugation: Add SBrB to the peptide solution at a 50-fold molar excess. Vortex gently and incubate at room temperature for 2 hours in the dark.

• Reaction Quenching: Add 10 µL of 1 M Hydroxylamine or Tris-HCl (pH 8.0) and incubate for 15 minutes.

  • Expert Insight: Quenching neutralizes unreacted SBrB, preventing off-target reactions or cross-linking during subsequent sample handling.

• Desalting & Cleanup: Purify the labeled peptides using C18 StageTips. This removes excess quenched tag and salts that would cause severe ion suppression in the mass spectrometer.

• LC-MS/MS Acquisition: Analyze via Data-Dependent Acquisition (DDA). Use computational scripts to filter MS1 scans for the diagnostic 1:1 doublet separated by ~1.998 Da.

Caption: Step-by-step workflow for SBrB peptide labeling and MS1 isotopic pattern recognition.

Quantitative Data: Comparing Isotopic Signatures

While dibrominated tags (as used in the IsoStamp method) produce a 1:2:1 triplet[4], monobrominated tags like SBrB offer a leaner alternative. They minimize the hydrophobic retention time (RT) shift during reversed-phase liquid chromatography (RP-LC) while still providing a robust, computationally identifiable pattern[2][4].

Table 1: Quantitative Comparison of Halogen Isotopic Signatures in MS

Tag Type	Representative Reagent	Primary Isotope Ratio	Diagnostic MS1 Pattern	Chromatographic Impact
Unlabeled	None	12 C (~99%)	Standard Poisson	Baseline
Monochlorinated	Succinimidyl 3-chlorobenzoate	35 Cl: 37 Cl (~3:1)	M and M+2 (3:1 intensity)	Minor RT shift
Monobrominated	Succinimidyl 3-bromobenzoate	79 Br: 81 Br (~1:1)	M and M+2 (1:1 intensity)	Moderate RT shift
Dibrominated	IsoStamp reagent	79 Br 2​ : 79 Br 81 Br: 81 Br 2​	M, M+2, M+4 (1:2:1 intensity)	Significant RT shift

Advanced Applications in Proteomics and Drug Development

The utility of SBrB extends far beyond simple peptide counting. It is a highly versatile scaffold used across multiple advanced analytical disciplines.

De Novo Sequencing

In free-radical-initiated peptide sequencing (FRIPS) and other de novo methodologies, interpreting complex MS/MS spectra is notoriously difficult. By tagging the N-terminus with a brominated moiety, the resulting N-terminal fragments carry the bromine isotopic signature, while C-terminal fragments do not. This allows algorithms to unambiguously distinguish between b/c-ions and y/z-ions, drastically simplifying spectral interpretation and improving sequencing accuracy[3].

Chemoproteomics and Target Engagement

In drug development, proving that a small molecule binds to its intended protein target in a live cell is critical. SBrB can be used to tag active-site peptides. The unique 1:1 doublet acts as a "computational beacon," allowing software to filter out thousands of background peptides and selectively isolate the brominated target peptide for MS/MS sequencing, thereby confirming target engagement[2][4].

Radiotheranostics and PET Imaging

Beyond standard MS proteomics, SBrB serves as a critical bifunctional linker in radiotheranostics. It is frequently utilized for the indirect radiolabeling of targeting peptides (e.g., RGD peptides targeting αv​β3​ integrins on tumors) with radiobromine ( 77 Br) via bromodestannylation[5][6]. Because the cold (stable) brominated peptide and the hot (radiolabeled) peptide share the exact same chemical structure, researchers can use stable SBrB for MS-based pharmacokinetic profiling, and then seamlessly transition to 77 Br-SBrB for in vivo PET/SPECT imaging[6][7].

References

• Bromine isotopic signature facilitates de novo sequencing of peptides in free-radical-initiated peptide sequencing (FRIPS) mass spectrometry. nih.gov.[Link]

• Isotopic Signature Transfer and Mass Pattern Prediction (IsoStamp): An Enabling Technique for Chemically-Directed Proteomics. nih.gov.[Link]

• Investigation and Development of the BODIPY-Embedded Isotopic Signature for Chemoproteomics Labeling and Targeted Profiling. acs.org.[Link]

• Peptide-based positron emission tomography probes: current strategies for synthesis and radiolabelling. nih.gov.[Link]

• Radiotheranostics Coupled between an At-211-Labeled RGD Peptide and the Corresponding Radioiodine-Labeled RGD Peptide. acs.org.[Link]

• Comparison of Radioiodine- or Radiobromine-Labeled RGD Peptides between Direct and Indirect Labeling Methods. jst.go.jp.[Link]

• Revolutionizing Proteomics: The Power of Isotope Labelling in Quantitative Mass Spectrometry. longdom.org.[Link]

Sources

• 1. longdom.org [longdom.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Bromine isotopic signature facilitates de novo sequencing of peptides in free-radical-initiated peptide sequencing (FRIPS) mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Isotopic Signature Transfer and Mass Pattern Prediction (IsoStamp): An Enabling Technique for Chemically-Directed Proteomics - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Peptide-based positron emission tomography probes: current strategies for synthesis and radiolabelling - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Comparison of Radioiodine- or Radiobromine-Labeled RGD Peptides between Direct and Indirect Labeling Methods [jstage.jst.go.jp]

Succinimidyl 3-Bromobenzoate (SBrB): Molecular Profiling and Conjugation Methodologies in Radiotheranostics

Introduction & Strategic Rationale

In the development of targeted radiopharmaceuticals, the stability of the radiohalogen-peptide bond is paramount. Direct radiohalogenation of peptides (e.g., via electrophilic substitution on tyrosine residues using Chloramine-T) frequently results in constructs that undergo rapid in vivo dehalogenation by endogenous dehalogenases 1[1].

To circumvent this metabolic vulnerability, Succinimidyl 3-bromobenzoate (SBrB) —specifically in its radiohalogenated forms like [⁷⁷Br]SBrB or [¹²⁵I]SIB—is employed as a critical prosthetic group. By anchoring the halogen to a robust benzoate ring and conjugating the entire moiety to a peptide's primary amine via a highly stable amide bond, researchers can significantly enhance the metabolic stability of the radiotracer 2[2].

Physicochemical & Solubility Profile

SBrB is an N-hydroxysuccinimide (NHS) ester. Understanding its solubility and hydrolysis kinetics is the foundation of any successful conjugation protocol. NHS esters are highly lipophilic and completely insoluble in aqueous environments; more importantly, they are highly susceptible to moisture-induced hydrolysis.

Table 1: Physicochemical Profile of Succinimidyl 3-bromobenzoate

Property	Value
IUPAC Name	1-[(3-bromobenzoyl)oxy]pyrrolidine-2,5-dione
CAS Registry Number	110920-17-7[3]
Molecular Formula	C11H8BrNO4[3]
Molecular Weight	298.09 g/mol [3]
Melting Point	102 - 104 °C[3]
Solubility (Organic)	Highly soluble in anhydrous DMSO, DMF, and Dichloromethane (DCM)
Solubility (Aqueous)	Insoluble; undergoes rapid competitive hydrolysis
Reactive Target	Unprotonated Primary Amines (-NH2)
Reaction Product	Stable Amide Bond + N-Hydroxysuccinimide Byproduct

Mechanistic Principles of Amine-Reactive Crosslinking

The conjugation of SBrB to a peptide relies on a nucleophilic acyl substitution. The primary amine of the peptide (either the N-terminus or the ε-amine of a lysine residue) acts as the nucleophile, attacking the carbonyl carbon of the NHS ester.

Causality in Buffer Selection: This reaction strictly requires the amine to be in its unprotonated state. If the pH is too low (< 7.5), the amines exist as non-nucleophilic ammonium ions (NH3⁺). If the pH is too high (> 9.0), the hydroxide ions in the buffer will rapidly hydrolyze the NHS ester into inert 3-bromobenzoic acid and N-hydroxysuccinimide before conjugation can occur. Therefore, an alkaline buffer strictly maintained between pH 8.0 and 8.5 is the mechanistic sweet spot.

Workflow of SBrB conjugation to primary amines via nucleophilic acyl substitution.

Radiotheranostic Application: The Indirect Labeling Paradigm

In clinical diagnostics and targeted radionuclide therapy, SBrB is synthesized from a trialkylstannyl precursor via bromodestannylation using a radioisotope like ⁷⁷Br and an oxidant such as Chloramine-T 4[4]. The resulting [⁷⁷Br]SBrB is then conjugated to tumor-targeting vectors, such as the cyclic RGD peptide (c(RGDyK)), which binds to αvβ3 integrins overexpressed in tumor neoangiogenesis[2].

Indirect radiobromination of RGD peptides using the [77Br]SBrB prosthetic group.

Self-Validating Experimental Protocols

To ensure reproducibility and high radiochemical yield, the following methodology incorporates self-validating checkpoints to prevent common failures associated with NHS ester hydrolysis.

Protocol: Peptide Conjugation via SBrB

Step 1: Preparation of Anhydrous SBrB Stock

• Equilibrate the SBrB vial to room temperature before opening to prevent atmospheric condensation.

• Dissolve SBrB in anhydrous, amine-free DMSO to a concentration of 10 mg/mL.

• Causality: Even trace amounts of water in the DMSO will act as a nucleophile over time, destroying the reactive ester.

Step 2: Preparation of the Target Peptide

• Dissolve the target peptide (e.g., c(RGDyK)) in 0.1 M Borate buffer (pH 8.5) at a concentration of 1-5 mg/mL.

• Validation Checkpoint: Measure the pH of the solution after adding the peptide. Synthetic peptides are often supplied as trifluoroacetic acid (TFA) salts. The residual TFA can drastically drop the buffer's pH, protonating the amines and completely halting the reaction. If the pH drops below 8.0, titrate back to 8.5 using 0.1 M NaOH.

Step 3: Conjugation Reaction

• Add a 2- to 5-fold molar excess of the SBrB DMSO solution to the aqueous peptide solution dropwise while vortexing.

• Causality: Ensure the final concentration of DMSO does not exceed 20% (v/v). Excessive organic solvent can cause the peptide to precipitate out of solution, sequestering the primary amines.

• Incubate the reaction mixture at room temperature for 2 hours with gentle agitation.

Step 4: Quenching and Analytical Validation

• Quench the reaction by adding a 10-fold molar excess (relative to SBrB) of 1 M Tris buffer (pH 8.0) or ethanolamine. Incubate for 15 minutes. This step consumes all unreacted SBrB, preventing off-target crosslinking during downstream processing.

• Validation Checkpoint: Analyze the crude mixture via Reverse-Phase HPLC (RP-HPLC) coupled with Mass Spectrometry (LC-MS). The successful conjugation will be marked by the disappearance of the SBrB peak, a shift in the peptide's retention time (due to the increased lipophilicity of the bromobenzoate moiety), and an exact mass addition of +183.0 Da (corresponding to the 3-bromobenzoyl group, C₇H₄BrO) to the peptide's molecular weight.

References

• Title: Development of Radiohalogenated Osimertinib Derivatives as Imaging Probes for Companion Diagnostics of Osimertinib Source:Journal of Medicinal Chemistry, ACS Publications URL
• Title: Peptide-based positron emission tomography probes: current strategies for synthesis and radiolabelling Source:RSC Advances, NIH/PMC URL
• Source:Biol. Pharm. Bull.
• Source:Chemical Specifications, gisapp.

Sources

• 1. Peptide-based positron emission tomography probes: current strategies for synthesis and radiolabelling - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Comparison of Radioiodine- or Radiobromine-Labeled RGD Peptides between Direct and Indirect Labeling Methods [jstage.jst.go.jp]
• 3. Highly Recommended Products  Best Deals Online [curtici.gisapp.ro]
• 4. pubs.acs.org [pubs.acs.org]

Protocols & Analytical Methods

Application Notes and Protocols: Preparation of 3-bromobenzoyl-labeled Antibodies using NHS Esters

Introduction

The covalent modification of antibodies with small molecules is a cornerstone of modern biotechnology, enabling the development of powerful research tools, diagnostic reagents, and targeted therapeutics.[1][2] Among the various chemical moieties used for antibody labeling, the 3-bromobenzoyl group offers unique properties for specific applications, including its use as a hapten for immunoassay development or as a reactive handle for further chemical modifications. This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the preparation of 3-bromobenzoyl-labeled antibodies utilizing N-hydroxysuccinimide (NHS) ester chemistry.

NHS esters are widely regarded as the reagent of choice for antibody conjugation due to their high reactivity and selectivity towards primary amines, such as the ε-amino group of lysine residues, under mild physiological conditions.[][4] This method results in the formation of a stable and irreversible amide bond, ensuring the integrity of the final conjugate.[] This application note will delve into the mechanistic principles, provide a detailed, step-by-step protocol, and outline essential characterization methods to ensure the production of high-quality, functionally active 3-bromobenzoyl-labeled antibodies.

Principle of NHS Ester-Mediated Antibody Labeling

The conjugation of a 3-bromobenzoyl group to an antibody via an NHS ester follows a well-established nucleophilic acyl substitution mechanism. The process can be conceptually divided into two key stages:

• Activation of 3-Bromobenzoic Acid: The carboxylic acid of 3-bromobenzoic acid is activated by reacting it with N-hydroxysuccinimide in the presence of a carbodiimide coupling agent, such as N,N'-dicyclohexylcarbodiimide (DCC) or 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC), to form the 3-bromobenzoyl NHS ester. This activated ester is more susceptible to nucleophilic attack than the original carboxylic acid.

• Reaction with the Antibody: The 3-bromobenzoyl NHS ester is then introduced to the antibody solution. The primary amine groups on the antibody, predominantly the ε-amino groups of surface-exposed lysine residues and the N-terminal α-amino group, act as nucleophiles.[] These amines attack the carbonyl carbon of the NHS ester, leading to the formation of a stable amide bond and the release of the N-hydroxysuccinimide leaving group.[] The reaction is typically performed at a slightly basic pH (7.2-8.5) to ensure that a sufficient proportion of the amine groups are in their deprotonated, nucleophilic state.[]

Chemical Reaction Mechanism

Caption: Mechanism of 3-bromobenzoyl NHS ester reaction with an antibody's primary amine.

Experimental Protocol

This protocol provides a general framework for the preparation of 3-bromobenzoyl-labeled antibodies. Optimization of the molar ratio of the NHS ester to the antibody may be required to achieve the desired degree of labeling (DOL) for a specific antibody and application.[5]

Materials and Reagents

• Antibody to be labeled (e.g., IgG) at a concentration of 2-10 mg/mL

• 3-Bromobenzoyl N-hydroxysuccinimide ester (3-BrBz-NHS)

• Anhydrous Dimethylformamide (DMF) or Dimethyl sulfoxide (DMSO)

• Reaction Buffer: 100 mM sodium bicarbonate or sodium borate buffer, pH 8.3-8.5

• Quenching Buffer: 1 M Tris-HCl, pH 8.0

• Purification Buffer: Phosphate-buffered saline (PBS), pH 7.4

• Desalting columns (e.g., Zeba™ Spin Desalting Columns or Sephadex® G-25)[6][7]

• Spectrophotometer

• Protein concentration assay kit (e.g., BCA or Bradford)

Protocol Workflow

Caption: Workflow for 3-bromobenzoyl antibody labeling.

Step-by-Step Methodology

1. Antibody Preparation (Buffer Exchange):

• Rationale: It is crucial to remove any amine-containing buffers (e.g., Tris) or stabilizing proteins (e.g., BSA) from the antibody solution as they will compete with the antibody for reaction with the NHS ester.[6]

• Procedure:

  • If necessary, exchange the antibody buffer to the Reaction Buffer using a desalting column or dialysis.

  • Determine the precise concentration of the antibody solution using a spectrophotometer (A280) or a protein concentration assay. Adjust the concentration to 2-10 mg/mL with Reaction Buffer.

2. Preparation of 3-Bromobenzoyl NHS Ester Solution:

• Rationale: NHS esters are moisture-sensitive and should be dissolved in an anhydrous organic solvent immediately before use to prevent hydrolysis.[8]

• Procedure:

  • Allow the vial of 3-BrBz-NHS to equilibrate to room temperature before opening to prevent condensation.

  • Prepare a 10 mg/mL stock solution of 3-BrBz-NHS in anhydrous DMF or DMSO. Vortex briefly to ensure complete dissolution.

3. Conjugation Reaction:

• Rationale: The molar ratio of NHS ester to antibody is a critical parameter that determines the degree of labeling. A typical starting point is a 10- to 40-fold molar excess of the NHS ester.[5] The slightly basic pH of the reaction buffer facilitates the deprotonation of lysine residues, enhancing their nucleophilicity.[]

• Procedure:

  • Calculate the required volume of the 3-BrBz-NHS stock solution to achieve the desired molar excess.

  • Slowly add the calculated volume of the 3-BrBz-NHS solution to the antibody solution while gently stirring or vortexing.

  • Incubate the reaction mixture for 1-2 hours at room temperature or overnight at 4°C, protected from light.

4. Quenching the Reaction:

• Rationale: A quenching reagent with primary amines, such as Tris, is added to react with any unreacted NHS ester, preventing further labeling of the antibody.[6]

• Procedure:

  • Add the Quenching Buffer to the reaction mixture to a final concentration of 50-100 mM.

  • Incubate for 15-30 minutes at room temperature.

5. Purification of the Labeled Antibody:

• Rationale: It is essential to remove unreacted 3-BrBz-NHS, the NHS leaving group, and the quenching reagent from the labeled antibody.

• Procedure:

  • Apply the quenched reaction mixture to a pre-equilibrated desalting column.

  • Elute the labeled antibody according to the manufacturer's instructions, typically with PBS. The labeled antibody will elute in the void volume.

6. Characterization of the Conjugate:

• Rationale: Proper characterization is vital to ensure the quality and functionality of the labeled antibody.

• Procedure:

  • Determine the Degree of Labeling (DOL): This is the average number of 3-bromobenzoyl molecules conjugated to each antibody molecule. It can be determined using UV-Vis spectrophotometry by measuring the absorbance at 280 nm (for the antibody) and at the absorbance maximum of the 3-bromobenzoyl group (approximately 245 nm, though this should be empirically determined).

  • Assess Antibody Integrity: Analyze the labeled antibody by SDS-PAGE to check for aggregation or fragmentation.

  • Evaluate Functional Activity: Perform a functional assay, such as an ELISA or flow cytometry, to confirm that the labeling process has not compromised the antigen-binding affinity of the antibody.[9][10]

Data Presentation and Analysis

Table 1: Example Parameters for Optimizing Degree of Labeling (DOL)

Parameter	Condition 1	Condition 2	Condition 3
Antibody Concentration	5 mg/mL	5 mg/mL	5 mg/mL
Molar Ratio (NHS:Ab)	10:1	20:1	40:1
Reaction Time	1 hour	1 hour	1 hour
Reaction Temperature	Room Temp.	Room Temp.	Room Temp.
Resulting DOL	2.5	4.8	8.2

Table 2: Example Characterization Data for a 3-Bromobenzoyl-Labeled Antibody (DOL ≈ 5)

Characterization Method	Unlabeled Antibody	Labeled Antibody	Acceptance Criteria
SDS-PAGE (Reduced)	Heavy Chain: ~50 kDaLight Chain: ~25 kDa	Heavy Chain: ~50.5 kDaLight Chain: ~25.2 kDa	No significant aggregation or fragmentation
ELISA (EC50)	0.15 nM	0.18 nM	< 2-fold change in EC50
Protein Recovery	-	> 85%	> 80%

Applications in Research and Drug Development

The preparation of 3-bromobenzoyl-labeled antibodies is a valuable technique with several applications:

• Hapten-Specific Immunoassays: The 3-bromobenzoyl group can serve as a hapten for the development of highly specific antibodies. These anti-hapten antibodies can then be used to create sensitive immunoassays for the detection of small molecules that have been derivatized with the same hapten.

• Antibody-Drug Conjugates (ADCs): The bromine atom on the benzoyl ring can be a site for further chemical modification, such as through palladium-catalyzed cross-coupling reactions. This allows for the attachment of cytotoxic drugs, creating targeted ADCs for cancer therapy.[2][11][][13]

• Proximity Ligation Assays (PLA): Labeled antibodies can be used in advanced immunoassays like PLA to study protein-protein interactions with high sensitivity and specificity.

• Biophysical Studies: The introduction of a defined chemical moiety allows for the study of its impact on antibody structure, stability, and function.

Conclusion

The use of NHS esters for the preparation of 3-bromobenzoyl-labeled antibodies is a robust and versatile method. By carefully controlling the reaction conditions, particularly the molar ratio of the reactants, researchers can achieve a desired degree of labeling while preserving the integrity and functionality of the antibody. The detailed protocol and characterization guidelines presented in this application note provide a solid foundation for the successful production and application of these valuable reagents in a wide range of scientific disciplines.

References

• Fürth lab. (n.d.). This protocol outlines antibody conjugation by NHS-esters. Retrieved from [Link]

• ACS Publications. (2022, October 6). One-Step Conversion of NHS Esters to Reagents for Site-Directed Labeling of IgG Antibodies. Bioconjugate Chemistry. Retrieved from [Link]

• PubMed. (2000, November 15). Optimized indirect (76)Br-bromination of antibodies using N-succinimidyl para-[76Br]bromobenzoate for radioimmuno PET. Retrieved from [Link]

• PMC. (2018, December 5). An accurate TMT-based approach to quantify and model lysine susceptibility to conjugation via N-hydroxysuccinimide esters in a monoclonal antibody. Retrieved from [Link]

• Abberior Instruments. (n.d.). NHS ester protocol for labeling proteins. Retrieved from [Link]

• Molecular Devices. (n.d.). Optimizing the labeling of proteins. Retrieved from [Link]

• Expedeon. (n.d.). Your guide to antibody conjugation. Retrieved from [Link]

• Nature. (n.d.). Novel disulfide re-bridging strategy for the synthesis of antibody-drug conjugates (ADCs). Retrieved from [Link]

• PubMed. (1976, June). Optimizing the enzyme--labeling of antibody. Retrieved from [Link]

• Bio-Rad. (2025, April 24). What Are Antibodies Used for in Drug Development?. Retrieved from [Link]

• JoVE. (2014, November 26). Optimization for Testing the Sensitivity and Specificity of Antibodies to Brg1. Retrieved from [Link]

• PMC. (n.d.). Methods to Design and Synthesize Antibody-Drug Conjugates (ADCs). Retrieved from [Link]

• Google Patents. (n.d.). US20170326251A1 - Method of synthesizing antibody drug conjugates using affinity resins.

• MDPI. (2026, February 15). Frontiers in Antibody–Drug Conjugates: Mechanisms, Design Innovations, and Clinical Applications in Targeted Cancer Therapy. Retrieved from [Link]

• PMC. (n.d.). Antibody–Drug Conjugates (ADCs) Derived from Interchain Cysteine Cross-Linking Demonstrate Improved Homogeneity and Other Pharmacological Properties over Conventional Heterogeneous ADCs. Retrieved from [Link]

• PMC. (n.d.). Site-Selective Antibody Conjugation with Dibromopyrazines. Retrieved from [Link]

• PMC. (n.d.). Fluorescent labeled antibodies - balancing functionality and degree of labeling. Retrieved from [Link]

• ResearchGate. (2025, August 10). Synthesis, characterization, and biological evaluation of 3-benzoyl-1,5-di-(4-bromophenyl) formazan and its metal complexes: Structural insights and antibacterial activity. Retrieved from [Link]

• Cheméo. (n.d.). Chemical Properties of 3-Bromobenzoyl chloride (CAS 1711-09-7). Retrieved from [Link]

• Biomolecules & Therapeutics. (n.d.). Antibody-drug conjugates: recent advances in conjugation and linker chemistries. Retrieved from [Link]

• PubChem. (n.d.). 3-bromobenzoyl chloride (C7H4BrClO). Retrieved from [Link]

Sources

• 1. What Are Antibodies Used for in Drug Development? [synapse.patsnap.com]
• 2. Antibody-drug conjugates: recent advances in conjugation and linker chemistries [protein-cell.net]
• 4. Antibody labeling chemistries | Abcam [abcam.com]
• 5. Optimizing the labeling of proteins | Molecular Devices [moleculardevices.com]
• 6. furthlab.xyz [furthlab.xyz]
• 7. NHS ester protocol for labeling proteins [abberior.rocks]
• 8. lifesciences.vn [lifesciences.vn]
• 9. Optimization for Testing the Sensitivity and Specificity of Antibodies to Brg1 [jscimedcentral.com]
• 10. Fluorescent labeled antibodies - balancing functionality and degree of labeling - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Novel disulfide re-bridging strategy for the synthesis of antibody-drug conjugates (ADCs) - American Chemical Society [acs.digitellinc.com]
• 13. mdpi.com [mdpi.com]

Application Note: Phasing Novel Protein Structures with Succinimidyl 3-bromobenzoate

Abstract

The determination of de novo protein structures by X-ray crystallography is frequently hindered by the "phase problem."[1] Experimental phasing techniques, such as Single- and Multi-wavelength Anomalous Dispersion (SAD/MAD), offer a powerful solution by incorporating atoms with significant anomalous scattering signals into the protein crystal.[2][3] This guide provides a comprehensive overview and detailed protocols for the application of Succinimidyl 3-bromobenzoate (S-3BB), a lysine-reactive chemical modification agent, for the targeted introduction of bromine into proteins to facilitate SAD/MAD phasing. We will explore the underlying chemical principles, step-by-step methodologies from protein labeling to data collection, and the critical considerations for successful structure determination.

Introduction: Overcoming the Phase Problem with Bromine

In X-ray crystallography, the diffraction experiment measures the intensities of X-ray reflections, but the crucial phase information is lost.[1] This missing information constitutes the central "phase problem." While molecular replacement is effective when a homologous structure is available, de novo structure solution requires experimental phasing methods.[2][4]

Heavy-atom derivatization is a classic and robust technique for obtaining this phase information.[1][5] By introducing heavy atoms into the protein, we can measure changes in diffraction intensities that allow for the calculation of initial phases. Bromine is an excellent candidate for this purpose. Its K-absorption edge at approximately 13.47 keV (0.92 Å) is readily accessible at most synchrotron beamlines, enabling both SAD and MAD experiments.[1][2][4] The anomalous signal from bromine is sufficiently strong to phase novel protein structures successfully.[6][7]

This application note focuses on a covalent labeling strategy using Succinimidyl 3-bromobenzoate (S-3BB). This approach offers a targeted method to incorporate the bromine anomalous scatterer, providing a reliable alternative to less specific soaking or co-crystallization methods which can sometimes suffer from low occupancy or non-isomorphism.[3][8]

The Chemistry of Targeted Labeling: Why S-3BB?

Succinimidyl 3-bromobenzoate is a bifunctional reagent designed for the specific modification of proteins. Its utility stems from two key chemical features:

• The N-hydroxysuccinimide (NHS) Ester: This functional group is highly reactive towards primary amines, such as the ε-amino group of lysine residues.[9][10] The reaction proceeds efficiently under mild, near-neutral pH conditions (pH 7.0-8.2), forming a stable, covalent amide bond and releasing N-hydroxysuccinimide as a byproduct.[11]

• The Bromobenzoate Moiety: This part of the molecule carries the essential bromine atom. Once covalently attached to the protein, it serves as the anomalous scattering center for phasing experiments.

The primary advantage of this covalent strategy is the stoichiometric control it offers over derivatization. Lysine residues are predominantly found on the protein surface, making them accessible to modification without necessarily disrupting the protein's core fold.[10] By controlling the reaction conditions, one can often achieve specific and high-occupancy labeling, which is critical for a strong phasing signal.

Figure 1: Chemical reaction for covalent labeling of a protein's lysine residue with S-3BB.

Experimental Workflow: From Protein to Phased Structure

The successful application of S-3BB for crystallographic phasing follows a multi-step workflow. Each stage requires careful execution and validation to ensure the best chance of success.

Figure 2: Overall workflow for S-3BB mediated X-ray crystallography phasing.

Detailed Protocols

Safety First: Always consult the Safety Data Sheet (SDS) for Succinimidyl 3-bromobenzoate and all other chemicals before use.[12][13] S-3BB is expected to be an irritant to the skin, eyes, and respiratory system.[12][14] Handle the solid compound and stock solutions in a fume hood and wear appropriate Personal Protective Equipment (PPE), including gloves, lab coat, and safety glasses.

Protocol 1: Covalent Labeling of Protein with S-3BB

This protocol is a starting point and may require optimization based on the specific properties of the target protein.

A. Reagent Preparation:

• Protein Sample: Prepare the purified target protein at a concentration of 5-10 mg/mL. The protein should be in an amine-free buffer (e.g., 50 mM HEPES or sodium phosphate, pH 7.5) containing 100-150 mM NaCl.

  • Causality: Amine-containing buffers like Tris or glycine will compete with the protein's lysine residues for reaction with the NHS-ester, significantly reducing labeling efficiency. The pH of ~7.5 ensures that a sufficient population of lysine ε-amino groups are deprotonated and thus nucleophilic, without being so high as to risk hydrolysis of the NHS ester.[10][11]

• S-3BB Stock Solution: Immediately before use, dissolve S-3BB in anhydrous dimethyl sulfoxide (DMSO) to create a 100 mM stock solution.

  • Causality: NHS-esters are susceptible to hydrolysis in aqueous solutions. Preparing the stock in an anhydrous organic solvent like DMSO and adding it to the reaction immediately minimizes this degradation.

B. Labeling Reaction:

• Place the protein solution in a microcentrifuge tube on ice.

• Add the S-3BB stock solution to the protein solution to achieve a final molar excess of 10-fold S-3BB over the protein. For example, for 1 mL of a 100 µM protein solution, add 10 µL of the 100 mM S-3BB stock.

  • Insight: A 10:1 molar ratio is a robust starting point. A lower ratio may result in incomplete labeling, while a significantly higher ratio increases the risk of non-specific modification or protein precipitation.

• Mix gently by pipetting. Incubate the reaction at room temperature for 1 hour or at 4°C for 2-4 hours with gentle mixing.[11]

  • Insight: Room temperature reactions are faster, but if protein stability is a concern, performing the reaction at 4°C is a reliable alternative.

C. Quenching and Purification:

• (Optional) Quench any unreacted S-3BB by adding a small amount of a 1 M Tris-HCl solution (to a final concentration of ~50 mM) and incubating for 15 minutes.

• Immediately purify the labeled protein from excess S-3BB and the NHS byproduct. Size-exclusion chromatography (SEC) is the recommended method, using the same buffer as the final crystallization buffer.

  • Trustworthiness: This purification step is absolutely critical. Residual unreacted S-3BB can interfere with crystallization, and failure to remove it is a common point of failure.

D. Validation:

• Confirm successful labeling and determine the number of incorporated bromine atoms using mass spectrometry (ESI-MS). Each successful labeling event will add the mass of the bromobenzoate moiety (199.0 Da for the C7H4BrO fragment) to the protein's total mass.

Protocol 2: Crystallization and Data Collection

• Crystallization: Set up crystallization trials for the purified, brominated protein using standard vapor diffusion methods (sitting or hanging drop). It is advisable to screen against a broad range of conditions.

  • Insight: The labeling process alters the protein's surface charge and properties. Therefore, the optimal crystallization conditions for the labeled protein may differ significantly from those of the native protein. It is essential to treat it as a new crystallization project.

• Wavelength Selection: Transport cryo-protected crystals to a synchrotron source. Perform an X-ray fluorescence scan on the crystal to precisely determine the bromine K-absorption edge.[1][4]

• Data Collection: Collect a high-redundancy dataset at a single wavelength near the bromine absorption peak (for SAD) or at multiple wavelengths (for MAD).[2][6]

  • Causality: Data collection at the absorption peak maximizes the anomalous signal (f''), which is the basis for SAD phasing.[6] For MAD, collecting data at the peak, the inflection point (f' minimum), and a high-energy remote wavelength provides more robust phase information.[2][4] Aim for high redundancy (>7) and the highest possible resolution.[6]

Parameter	Value	Purpose
Bromine K-edge	~13.47 keV / ~0.9199 Å	Theoretical energy for maximum anomalous scattering.
SAD Wavelength	Peak of Br fluorescence scan	Maximizes the f'' component of the anomalous signal.
MAD Wavelengths	Peak, Inflection Point, High-Energy Remote	Captures variation in both f' and f'' for robust phasing.
Recommended Redundancy	> 7	Ensures accurate measurement of weak anomalous differences.[6]
Resolution	As high as possible	Higher resolution data simplifies model building.

Table 1: Recommended X-ray Data Collection Parameters for Bromine Phasing.

Troubleshooting and Key Considerations

• Low/No Labeling:

  • Verify the buffer is amine-free.

  • Check the pH of the reaction buffer (ideal range 7.0-8.2).

  • Use freshly prepared S-3BB stock solution.

• Protein Precipitation:

  • Reduce the molar excess of S-3BB.

  • Perform the reaction at a lower temperature (4°C).

  • Decrease the protein concentration.

• Non-isomorphism: If comparing to a native structure, covalent modification can sometimes cause changes in the crystal lattice.[3] This is less of a concern for de novo phasing but is something to be aware of.

• Radiation Damage: The C-Br bond can be susceptible to radiation damage.[2] It is advisable to collect data from multiple crystals or at multiple spots on the same crystal to mitigate this issue.

Conclusion

The use of Succinimidyl 3-bromobenzoate for the covalent modification of lysine residues represents a powerful and targeted strategy for incorporating anomalous scatterers for crystallographic phasing. By providing a specific attachment point for bromine, this method can circumvent common challenges associated with traditional heavy-atom soaking. The detailed protocols and mechanistic insights provided in this guide offer researchers a robust framework for applying this technique to solve novel protein structures, thereby accelerating research in structural biology and drug development.

References

• Bauman, J. D., Harrison, J. J. E., & Arnold, E. (2016). Rapid experimental SAD phasing and hot-spot identification with halogenated fragments. IUCrJ, 3(Pt 1), 51–60. [Link]

• Pike, A. C. W., Garman, E. F., Krojer, T., von Delft, F., & Carpenter, E. P. (2016). An overview of heavy-atom derivatization of protein crystals. Acta Crystallographica Section D, Structural Biology, 72(Pt 3), 303–318. [Link]

• Hampton Research. (n.d.). Halides for Phasing. Retrieved from [Link]

• Bauman, J. D., Harrison, J. J. E., & Arnold, E. (2016). Rapid experimental SAD phasing and hot-spot identification with halogenated fragments. IUCrJ, 3(Pt 1), 51-60. [Link]

• Zeppezauer, F. S., & Zeppezauer, M. (2010). The magic triangle goes MAD: experimental phasing with a bromine derivative. Acta Crystallographica Section D, Biological Crystallography, 66(Pt 4), 426–434. [Link]

• Pike, A. C. W., Garman, E. F., Krojer, T., von Delft, F., & Carpenter, E. P. (2016). An overview of heavy-atom derivatization of protein crystals. Acta Crystallographica. Section D, Structural biology, 72(Pt 3), 303–318. [Link]

• Schulze, D., Kretzschmann, T., Meister, S., & Steinbach, J. (2017). X-ray Structures of Succinimidyl Halobenzoates. Molbank, 2017(2), M933. [Link]

• Garman, E. (2003). Heavy-atom derivatization. Acta Crystallographica Section D, Biological Crystallography, 59(Pt 11), 1933–1937. [Link]

• Zeppezauer, F. S., & Zeppezauer, M. (2010). The magic triangle goes MAD: experimental phasing with a bromine derivative. Acta Crystallographica Section D: Biological Crystallography, 66(4), 426-434. [Link]

• D'Autréaux, P., & Diederichs, K. (2010). A rational approach to heavy-atom derivative screening. Acta Crystallographica Section D: Biological Crystallography, 66(4), 399-408. [Link]

• Jiang, Y. L., & Huang, Z. (2007). Selenium derivatization of nucleic acids for crystallography. Nucleic Acids Research, 35(4), e26. [Link]

• SATA Protocol and Product Information Sheet. (n.d.). m-Cresyl acetate. Retrieved from [Link]

• NextSDS. (n.d.). Succinimidyl 3-(bromoacetamido)propionate — Chemical Substance Information. Retrieved from [Link]

• Genentech, Inc. (2021). US Patent US20210255193A1: Lysine reactive probes and uses thereof.

• Chemical Lysine Modification at a single site. (2018). SlidePlayer. Retrieved from [Link]

Sources

• 1. An overview of heavy-atom derivatization of protein crystals - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The magic triangle goes MAD: experimental phasing with a bromine derivative - PMC [pmc.ncbi.nlm.nih.gov]
• 3. journals.iucr.org [journals.iucr.org]
• 4. journals.iucr.org [journals.iucr.org]
• 5. An overview of heavy-atom derivatization of protein crystals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Rapid experimental SAD phasing and hot-spot identification with halogenated fragments - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Rapid experimental SAD phasing and hot-spot identification with halogenated fragments - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. journals.iucr.org [journals.iucr.org]
• 9. US20210255193A1 - Lysine reactive probes and uses thereof - Google Patents [patents.google.com]
• 10. gousei.f.u-tokyo.ac.jp [gousei.f.u-tokyo.ac.jp]
• 11. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
• 12. sigmaaldrich.cn [sigmaaldrich.cn]
• 13. assets.thermofisher.cn [assets.thermofisher.cn]
• 14. nextsds.com [nextsds.com]

In Vitro Bioconjugation Techniques Using Succinimidyl 3-Bromobenzoate: Application Notes and Protocols

Introduction

Bioconjugation, the chemical linking of two molecules where at least one is a biomolecule, is a cornerstone of modern biotechnology and pharmaceutical development.[1][2][3] This powerful technique enables the creation of novel molecular entities with combined functionalities, leading to advancements in targeted therapeutics, diagnostics, and fundamental biological research.[3][4][5] Among the diverse chemical strategies for bioconjugation, the use of N-hydroxysuccinimide (NHS) esters for modifying primary amines on proteins is a widely adopted and robust method.[6][7] This guide provides a detailed exploration of a specific and versatile amine-reactive reagent, Succinimidyl 3-bromobenzoate (SBB), for in vitro bioconjugation.

Succinimidyl 3-bromobenzoate is a heterobifunctional crosslinker. It possesses an NHS ester that readily reacts with primary amines, such as the ε-amino group of lysine residues on proteins, to form stable amide bonds.[6][8] The second functional component, the 3-bromobenzoate moiety, introduces a bromine atom onto the target biomolecule. This bromine can serve as a versatile chemical handle for subsequent downstream applications, including radiolabeling or further conjugation through cross-coupling reactions. This dual functionality makes SBB a valuable tool for researchers in drug development, protein labeling, and diagnostics.[9]

This document provides a comprehensive overview of the principles, protocols, and applications of SBB in bioconjugation, designed for researchers, scientists, and drug development professionals.

Scientific Principles and Mechanisms

The utility of Succinimidyl 3-bromobenzoate in bioconjugation stems from a well-characterized two-part chemical process. Understanding the underlying mechanisms is crucial for optimizing reaction conditions and achieving desired conjugation outcomes.

Part 1: Amine-Reactive NHS Ester Coupling

The primary reaction involves the N-hydroxysuccinimide (NHS) ester moiety of SBB. NHS esters are highly reactive towards nucleophilic primary amines, which are abundantly available on the surface of proteins, primarily from lysine residues and the N-terminus.[10]

The reaction proceeds via a nucleophilic acyl substitution, where the amine nitrogen attacks the carbonyl carbon of the NHS ester. This leads to the formation of a stable amide bond, covalently linking the 3-bromobenzoate group to the protein, and the release of N-hydroxysuccinimide as a byproduct.[6]

This reaction is highly pH-dependent.[11] A slightly alkaline pH (typically 7.2 to 8.5) is optimal for the reaction.[6] At this pH, the primary amines are deprotonated and thus more nucleophilic, facilitating the reaction. However, at higher pH values, the rate of hydrolysis of the NHS ester also increases, which can compete with the desired aminolysis reaction and reduce conjugation efficiency.[6][11]

Caption: Mechanism of NHS ester reaction with a primary amine on a protein.

Part 2: The Role of the 3-Bromobenzoate Moiety

Once conjugated, the 3-bromobenzoate group provides a stable and accessible site for further chemical modifications. The bromine atom on the aromatic ring can participate in various carbon-carbon or carbon-heteroatom bond-forming reactions, most notably palladium-catalyzed cross-coupling reactions like the Suzuki or Stille couplings. This opens up a wide array of possibilities for introducing other functional molecules, such as:

• Radiolabels: For applications in radioimmunodetection or therapy, the bromine can be substituted with a radioisotope. For instance, N-succinimidyl para-bromobenzoate has been used for indirect radiobromination of antibodies.[12]

• Fluorescent Probes or Biotin: For detection and imaging purposes.

• Drug Molecules: In the context of antibody-drug conjugates (ADCs), the bromobenzoate can serve as an attachment point for cytotoxic payloads.[13][14][15]

• Polymers: Such as polyethylene glycol (PEG) to improve the pharmacokinetic properties of the protein.

The inertness of the bromo-aryl group under the initial amine coupling conditions ensures that this functionality remains intact and available for subsequent, more specific chemical transformations.

Experimental Protocols

The following protocols provide a general framework for the bioconjugation of a protein with Succinimidyl 3-bromobenzoate. It is essential to optimize these protocols for each specific protein and application.

Materials and Reagents

• Protein of interest (e.g., antibody, enzyme)

• Succinimidyl 3-bromobenzoate (SBB)

• Anhydrous Dimethylformamide (DMF) or Dimethyl Sulfoxide (DMSO)[11]

• Conjugation Buffer: 0.1 M Sodium Bicarbonate, pH 8.3[10][11] or 0.1 M Phosphate Buffer, pH 7.2-7.5[6]

• Quenching Buffer: 1 M Tris-HCl, pH 8.0 or 1 M Glycine, pH 8.0

• Purification System: Size-Exclusion Chromatography (SEC) column (e.g., Sephadex G-25)[16], Tangential Flow Filtration (TFF)[1][13], or Dialysis cassettes.

• Phosphate-Buffered Saline (PBS), pH 7.4

Protocol 1: General Protein Conjugation with SBB

This protocol outlines the fundamental steps for labeling a protein with SBB.

1. Preparation of Protein Solution: a. Dissolve the protein in the Conjugation Buffer to a final concentration of 2-10 mg/mL.[16][17] b. Ensure the protein solution is free of any amine-containing buffers or stabilizers (e.g., Tris, glycine, BSA), as these will compete with the protein for reaction with the NHS ester.[10][16] If necessary, perform a buffer exchange into the Conjugation Buffer using dialysis or a desalting column.

2. Preparation of SBB Stock Solution: a. Immediately before use, prepare a 10 mM stock solution of SBB in anhydrous DMF or DMSO.[10] b. Vortex the solution to ensure the SBB is fully dissolved.

3. Conjugation Reaction: a. Calculate the required volume of the SBB stock solution to achieve the desired molar excess of SBB to protein. A starting point is typically a 10-20 fold molar excess. This ratio may need to be optimized to achieve the desired degree of labeling (DOL). b. While gently stirring the protein solution, add the calculated volume of the SBB stock solution dropwise.[10] c. Incubate the reaction mixture at room temperature for 1-2 hours or at 4°C for 2-4 hours, protected from light.[6]

4. Quenching the Reaction: a. To stop the reaction, add the Quenching Buffer to a final concentration of 50-100 mM. b. Incubate for an additional 15-30 minutes at room temperature. This step will consume any unreacted SBB.

5. Purification of the Conjugate: a. Remove the unreacted SBB and the NHS byproduct by purifying the conjugate using a pre-equilibrated size-exclusion chromatography column, TFF, or dialysis against PBS.[13][16][18] b. Collect the fractions containing the purified protein conjugate.

Caption: General workflow for protein conjugation with SBB.

Protocol 2: Characterization of the SBB-Protein Conjugate

After purification, it is crucial to characterize the conjugate to determine the degree of labeling and confirm its integrity.

1. Determination of Degree of Labeling (DOL): a. The DOL, or the average number of SBB molecules conjugated per protein molecule, can be determined using various methods. b. UV-Vis Spectroscopy: This is a common method. The absorbance of the conjugate is measured at 280 nm (for the protein) and at the maximum absorbance wavelength of the 3-bromobenzoate group (around 260 nm). The DOL can be calculated using the Beer-Lambert law, correcting for the absorbance of the SBB at 280 nm. c. Mass Spectrometry (MS): Techniques like MALDI-TOF or ESI-MS can provide a more precise measurement of the DOL by determining the mass shift of the protein after conjugation.[19]

2. Assessment of Protein Integrity and Function: a. SDS-PAGE: To check for aggregation or fragmentation of the protein after conjugation. b. Size-Exclusion Chromatography (SEC): To assess the monomeric purity of the conjugate. c. Functional Assays: It is essential to perform a relevant bioassay to ensure that the conjugation process has not compromised the biological activity of the protein (e.g., enzyme activity, antibody binding affinity).

Data Presentation and Interpretation

Quantitative Data Summary

Parameter	Recommended Range	Rationale
Protein Concentration	2-10 mg/mL	Higher concentrations favor the bimolecular reaction over hydrolysis of the NHS ester.[17]
SBB:Protein Molar Ratio	5:1 to 20:1	This should be optimized to achieve the desired DOL. Higher ratios can lead to excessive labeling and potential loss of protein function.[20]
Reaction pH	7.2 - 8.5	Balances the nucleophilicity of the primary amines with the stability of the NHS ester.[6][11]
Reaction Temperature	4°C to Room Temperature	Lower temperatures can reduce the rate of hydrolysis and may be preferable for sensitive proteins.[6]
Reaction Time	30 min to 4 hours	Dependent on temperature and desired DOL.[6][21]

Applications in Drug Development and Research

The unique properties of Succinimidyl 3-bromobenzoate make it a valuable reagent in several areas:

• Antibody-Drug Conjugates (ADCs): The 3-bromobenzoate moiety can act as a stable linker attachment point for cytotoxic drugs, enabling the development of targeted cancer therapies.[13][14][22]

• Radioimmunotherapy and Imaging: The bromine atom can be readily exchanged for a radioisotope, allowing for the creation of radiolabeled antibodies for diagnostic imaging or targeted radiotherapy.[12][23][24]

• Protein-Protein Conjugation: The bromobenzoate can be used in cross-coupling reactions to link the modified protein to another molecule that has a compatible reactive group, facilitating the creation of protein-protein conjugates.[25]

• Immobilization of Proteins: Proteins modified with SBB can be attached to surfaces that have been functionalized with a suitable reaction partner for the bromo-aryl group, which is useful for developing biosensors and affinity chromatography matrices.[][27]

Troubleshooting

Issue	Possible Cause(s)	Suggested Solution(s)
Low Degree of Labeling (DOL)	- Inactive SBB (hydrolyzed)	- Prepare fresh SBB stock solution immediately before use. Use anhydrous DMF/DMSO.
- Low protein concentration	- Increase protein concentration to >2 mg/mL.
- Presence of competing amines in the buffer	- Perform buffer exchange to remove any amine-containing substances.
- Incorrect pH of conjugation buffer	- Verify the pH of the conjugation buffer is between 7.2 and 8.5.
High Degree of Labeling / Aggregation	- Excessive molar ratio of SBB	- Reduce the molar excess of SBB in the reaction.
- High protein concentration leading to intermolecular crosslinking	- Optimize protein concentration.
Loss of Protein Activity	- Modification of critical lysine residues in the active site or binding interface	- Reduce the SBB:protein molar ratio to achieve a lower DOL. Consider site-specific conjugation methods if activity is consistently lost.
- Denaturation during the reaction or purification	- Perform the reaction at a lower temperature (4°C). Ensure gentle handling during purification.

Conclusion

Succinimidyl 3-bromobenzoate is a versatile and effective reagent for the in vitro bioconjugation of proteins and other amine-containing biomolecules. Its dual functionality, combining robust amine-reactive chemistry with a versatile chemical handle for subsequent modifications, provides researchers with a powerful tool for a wide range of applications in drug development, diagnostics, and fundamental research. By understanding the underlying chemical principles and carefully optimizing the reaction conditions as outlined in this guide, scientists can successfully employ SBB to create novel and functional bioconjugates to advance their research goals.

References

• Characterization of Intact Protein Conjugates and Biopharmaceuticals Using Ion-Exchange Chromatography with Online Detection by Native Electrospray Ionization Mass Spectrometry and Top-Down Tandem Mass Spectrometry. ACS Publications. Available from: [Link]

• Characterization of Hapten–Protein Conjugates: Antibody Generation and Immunoassay Development for Pesticides Monitoring. PMC. Available from: [Link]

• Protein Conjugates. BioProcess International. Available from: [Link]

• Characterizing Protein-Nucleic Acid Conjugates with Light Scattering. LCGC International. Available from: [Link]

• Advanced Conjugation Processes and PerKit. CellMosaic. Available from: [Link]

• Characterizing protein–surface and protein–nanoparticle conjugates: Activity, binding, and structure. AIP Publishing. Available from: [Link]

• Effective, Rapid, and Small-Scale Bioconjugation and Purification of “Clicked” Small-Molecule DNA Oligonucleotide for Nucleic Acid Nanoparticle Functionalization. PMC. Available from: [Link]

• Diversification of ADC formats and overcoming purification challenges. Lonza. Available from: [Link]

• Selective protein N-terminal labeling with N-hydroxysuccinimide esters. PMC. Available from: [Link]

• Optimized indirect (76)Br-bromination of antibodies using N-succinimidyl para-[76Br]bromobenzoate for radioimmuno PET. PubMed. Available from: [Link]

• Synthesis of N-Succinimidyl 4-[76Br]Bromobenzoate and its Use in Conjugation Labelling of Macromolecules. ResearchGate. Available from: [Link]

• Method for radioiodination of proteins using N-succinimidyl 3-hydroxy-4-iodobenzoate. Available from: [Link]

• Protein thiolation and reversible protein-protein conjugation. N-Succinimidyl 3-(2-pyridyldithio)propionate, a new heterobifunctional reagent. PMC. Available from: [Link]

• Site-specific functionalization of proteins and their applications to therapeutic antibodies. Available from: [Link]

• Introducing Functional Groups. CellMosaic. Available from: [Link]

• Preparation and characterization of antibody-drug conjugates acting on HER2-positive cancer cells. PMC. Available from: [Link]

• N-succinimidyl 3-[*I]iodobenzoate: an agent for the indirect radioiodination of proteins. ResearchGate. Available from: [Link]

• Antibody–Drug Conjugates for Cancer Therapy. MDPI. Available from: [Link]

• Site-Specific Bioconjugation and Multi-Bioorthogonal Labeling via Rapid Formation of Boron-Nitrogen Heterocycle. PMC. Available from: [Link]

• Bioanalytical Strategies for CMC Characterization of Antibody-Drug Conjugates. BioAgilytix. Available from: [Link]

• Bioconjugation of Molecules: A Novel Advancement in Therapeutics. Roots Analysis. Available from: [Link]

• Bioconjugation Strategies for Enhancing Drug Delivery and Therapeutic Efficacy. Available from: [Link]

• Bioconjugates: Examples & Applications. Single Use Support. Available from: [Link]

Sources

• 1. lonza.com [lonza.com]
• 2. Bioconjugation of Molecules: Advancement in Therapeutics [rootsanalysis.com]
• 3. vectorlabs.com [vectorlabs.com]
• 4. pharmiweb.com [pharmiweb.com]
• 5. susupport.com [susupport.com]
• 6. アミン反応性架橋剤化学 | Thermo Fisher Scientific - JP [thermofisher.com]
• 7. bioprocessintl.com [bioprocessintl.com]
• 8. Amine-Reactive Crosslinker Chemistry | Thermo Fisher Scientific - TW [thermofisher.com]
• 9. Pannellum [nat.museum-digital.de]
• 10. biotium.com [biotium.com]
• 11. lumiprobe.com [lumiprobe.com]
• 12. Optimized indirect (76)Br-bromination of antibodies using N-succinimidyl para-[76Br]bromobenzoate for radioimmuno PET - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Antibody Drug Conjugate Manufacturing: Purification [sigmaaldrich.com]
• 14. Antibody–Drug Conjugates for Cancer Therapy [mdpi.com]
• 15. medchemexpress.com [medchemexpress.com]
• 16. genecopoeia.com [genecopoeia.com]
• 17. Amine-Reactive Probe Labeling Protocol | Thermo Fisher Scientific - US [thermofisher.com]
• 18. Effective, Rapid, and Small-Scale Bioconjugation and Purification of “Clicked” Small-Molecule DNA Oligonucleotide for Nucleic Acid Nanoparticle Functionalization - PMC [pmc.ncbi.nlm.nih.gov]
• 19. pubs.acs.org [pubs.acs.org]
• 20. Characterization of Hapten–Protein Conjugates: Antibody Generation and Immunoassay Development for Pesticides Monitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 21. neb.com [neb.com]
• 22. Preparation and characterization of antibody-drug conjugates acting on HER2-positive cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 23. researchgate.net [researchgate.net]
• 24. Method for radioiodination of proteins using N-succinimidyl 3-hydroxy-4-iodobenzoate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 25. Protein thiolation and reversible protein-protein conjugation. N-Succinimidyl 3-(2-pyridyldithio)propionate, a new heterobifunctional reagent - PMC [pmc.ncbi.nlm.nih.gov]
• 27. pubs.aip.org [pubs.aip.org]

Technical Notes & Optimization

How to prevent hydrolysis of succinimidyl 3-bromobenzoate in aqueous buffers

Welcome to the Technical Support Center for Bioconjugation and Radiotheranostics. As application scientists, we understand that working with N-hydroxysuccinimide (NHS) esters like succinimidyl 3-bromobenzoate (SBrB)—frequently used for radiohalogenation and peptide labeling—presents significant kinetic challenges.

The following guide is designed to help you troubleshoot, optimize, and validate your SBrB conjugation workflows by addressing the fundamental thermodynamic and kinetic competition between desired amidation and undesired hydrolysis.

🔬 Troubleshooting & FAQ: SBrB Hydrolysis vs. Amidation

Q1: Why is my succinimidyl 3-bromobenzoate (SBrB) failing to conjugate to my target peptide/protein? A: The most common cause of low conjugation efficiency is competitive hydrolysis[1]. SBrB features an electrophilic carbonyl carbon that is highly reactive toward primary amines (forming a stable amide bond). However, in aqueous environments, hydroxide ions (OH⁻) act as potent nucleophiles. If hydrolysis outcompetes amidation, the OH⁻ attacks the ester carbonyl, irreversibly converting SBrB into non-reactive 3-bromobenzoic acid and releasing free N-hydroxysuccinimide (NHS)[2].

Q2: How does buffer pH influence the hydrolysis rate of SBrB? A: Conjugation requires a delicate kinetic balance. Primary amines on your target (e.g., the ε-amino group of lysine, pKa ~10.5) must be deprotonated to act as effective nucleophiles[3]. However, as you increase the pH to deprotonate these amines, the concentration of hydroxide ions also increases, which exponentially accelerates the nucleophilic attack on the ester[2]. The optimal pH for most NHS ester coupling reactions is between 7.2 and 8.0, balancing amine reactivity with a manageable hydrolysis rate[4].

Table 1: Effect of pH and Temperature on NHS Ester Hydrolysis Half-Life

Aqueous Buffer pH	Incubation Temperature	Approximate NHS Ester Half-Life
pH 7.0	0 °C to 4 °C	4 to 5 hours[4]
pH 7.0	Room Temperature (25 °C)	~4 to 5 hours[1]
pH 8.0	Room Temperature (25 °C)	~1 hour[1]

| pH 8.6 | 4 °C | 10 minutes[5] |

Q3: What are the optimal buffer conditions for SBrB conjugation? A: We strongly recommend using amine-free buffers such as Phosphate-Buffered Saline (PBS), HEPES, or 0.1 M Sodium Bicarbonate titrated to pH 7.2–8.0[4]. Causality Warning: Never use buffers containing primary amines (e.g., Tris or glycine) during the active conjugation phase. These small molecules will aggressively compete with your target macromolecule for the SBrB reagent, effectively quenching the reaction before target modification can occur[2].

Q4: How should I prepare and store the SBrB stock solution to prevent premature degradation? A: SBrB should never be stored in aqueous solutions[2]. You must dissolve the lyophilized SBrB in high-quality, anhydrous Dimethyl Sulfoxide (DMSO) or Dimethylformamide (DMF) immediately before use[3]. Ensure the solvent is completely free of moisture. If the stock must be stored, keep it at -20°C in a desiccator, and allow the vial to fully equilibrate to room temperature before opening to prevent atmospheric condensation from introducing water[5].

⚙️ Reaction Pathway Visualization

Logical pathway of SBrB conjugation vs. hydrolysis and off-target quenching.

🧪 Experimental Protocol: Optimized SBrB Conjugation (Self-Validating Workflow)

This methodology is engineered to minimize hydrolysis while providing built-in validation checkpoints to ensure your SBrB reagent was active and successfully modified the target (e.g., c(RGDyK) peptide or monoclonal antibody)[6].

Phase 1: Preparation & Reaction

• Target Solubilization: Dissolve the target protein/peptide in Conjugation Buffer (0.1 M Sodium Phosphate, 0.15 M NaCl, pH 7.5) at a concentration of 1–10 mg/mL. Verify the pH is exactly 7.5 using a calibrated micro-pH probe.

• Reagent Activation: Immediately before use, dissolve SBrB in anhydrous DMSO to create a 10 mM stock solution[7]. Causality Note: Preparing this stock at the very last second minimizes the time SBrB spends in solution, reducing ambient hydrolytic degradation.

• Initiation: Add the SBrB stock to the target solution to achieve a 5- to 10-fold molar excess of SBrB. Ensure the final concentration of DMSO does not exceed 10% (v/v) to prevent target denaturation.

• Incubation: Mix gently and incubate the reaction at room temperature for 1 to 2 hours[1].

Phase 2: In-Process Validation & Quenching 5. Validation Checkpoint 1 (NHS Release): Measure the absorbance of the reaction mixture at 260 nm. The release of the NHS leaving group increases absorbance at this wavelength, confirming that the ester has actively reacted (either via amidation or hydrolysis)[4]. 6. Quenching: Add Quenching Buffer (1 M Tris-HCl, pH 7.5) to a final concentration of 50 mM. Incubate for 15 minutes at room temperature. Causality Note: The primary amines in Tris will rapidly react with any residual SBrB, preventing further off-target crosslinking or aggregation.

Phase 3: Purification & Final Validation 7. Purification: Remove excess quenched SBrB, free NHS, and DMSO using a size-exclusion desalting column (e.g., Sephadex G-25) equilibrated with your final storage buffer[1]. 8. Validation Checkpoint 2 (Amidation Confirmation): To confirm that amidation outcompeted hydrolysis, perform a Fluorescamine or TNBSA assay on the purified conjugate. A quantitative reduction in detectable primary amines relative to an unconjugated control validates successful covalent modification, proving the SBrB was not merely hydrolyzed.

📚 References

1.[1] 1 2.[5]5 3.[2]2 4.[4] 4 5.[6]6 6.[7]7 7.[3] 3

Sources

• 1. tools.thermofisher.com [tools.thermofisher.com]
• 2. benchchem.com [benchchem.com]
• 3. lumiprobe.com [lumiprobe.com]
• 4. Amine-Reactive Crosslinker Chemistry | Thermo Fisher Scientific - US [thermofisher.com]
• 5. vectorlabs.com [vectorlabs.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. biotium.com [biotium.com]

Troubleshooting low conjugation yield with succinimidyl 3-bromobenzoate

Welcome to the technical support center for succinimidyl 3-bromobenzoate and related N-hydroxysuccinimide (NHS) ester conjugation chemistries. This resource is designed for researchers, scientists, and drug development professionals to provide in-depth guidance and troubleshoot common issues encountered during bioconjugation experiments. As Senior Application Scientists, we have compiled this guide based on established principles and field-proven insights to help you achieve optimal results.

Troubleshooting Guide: Low Conjugation Yield

This guide addresses the most common and critical issue of low conjugation yield in a direct question-and-answer format.

Q1: My conjugation yield with succinimidyl 3-bromobenzoate is unexpectedly low. What are the primary causes?

Low conjugation yield is a frequent challenge that can often be traced back to a few key factors. The most common culprit is the hydrolysis of the succinimidyl ester, which competes with the desired reaction with the primary amine on your target molecule.[1][2][3] Here's a breakdown of potential causes and their solutions:

• Hydrolysis of the NHS Ester: Succinimidyl 3-bromobenzoate, like all NHS esters, is highly susceptible to hydrolysis in aqueous solutions.[2][4] This competing reaction inactivates the reagent by converting it to an unreactive carboxylic acid.[3] The rate of hydrolysis is significantly influenced by pH and temperature.[1][2]

  • Solution: Optimize your reaction pH to be between 7.2 and 8.5, with a common starting point of pH 8.3-8.5.[2][5][6][7] It's a delicate balance; a lower pH will slow hydrolysis but also reduce the nucleophilicity of the target amine, while a higher pH accelerates both the desired reaction and the competing hydrolysis.[3][6] Perform reactions at room temperature or 4°C to minimize hydrolysis.[1][2] Always prepare your succinimidyl 3-bromobenzoate solution immediately before use.[2][8]

• Suboptimal pH: If the pH of your reaction mixture is too low (below 7.2), the primary amines on your protein or other target molecule will be protonated (-NH3+), rendering them poor nucleophiles and significantly slowing down the conjugation reaction.[2][3][6]

  • Solution: Use a calibrated pH meter to ensure your reaction buffer is within the optimal range of 7.2-8.5.[1][3] Buffers such as phosphate, carbonate-bicarbonate, HEPES, or borate are recommended.[1][2]

• Inappropriate Buffer Composition: The presence of primary amines in your buffer, such as Tris (tris(hydroxymethyl)aminomethane), will directly compete with your target molecule for the succinimidyl 3-bromobenzoate, leading to a significant reduction in yield.[1][6]

  • Solution: Strictly avoid buffers containing primary amines.[1][6] If you need to quench the reaction, you can intentionally add a Tris or glycine buffer at the end of the incubation period.[1]

• Poor Reagent Quality or Handling: Succinimidyl esters are sensitive to moisture.[4] Improper storage or handling can lead to hydrolysis before the reagent is even used.

  • Solution: Store succinimidyl 3-bromobenzoate at -20°C in a desiccated environment, protected from light.[4][9][10] Allow the vial to warm to room temperature before opening to prevent condensation.[8] For stock solutions, use a high-quality, anhydrous grade of a water-miscible organic solvent like dimethyl sulfoxide (DMSO) or dimethylformamide (DMF).[5][6][7] Ensure your DMF is amine-free, as degraded DMF can contain dimethylamine which will react with the NHS ester.[6][7]

Q2: How can I be sure my succinimidyl 3-bromobenzoate is active before starting my experiment?

Pre-testing the activity of your NHS ester can save valuable time and resources. A simple method is to monitor the hydrolysis of the reagent. When an NHS ester hydrolyzes, it releases N-hydroxysuccinimide (NHS), which absorbs light in the 260-280 nm range.[1]

• Quick Activity Check: Dissolve a small amount of your succinimidyl 3-bromobenzoate in an amine-free buffer at pH 8.5 and monitor the increase in absorbance at 260 nm over time using a spectrophotometer. A steady increase in absorbance indicates that the NHS ester is active and hydrolyzing.

Q3: I've optimized my reaction conditions, but the yield is still low. What other factors could be at play?

If you've addressed the common issues above, consider these less frequent but still significant possibilities:

• Side Reactions with Other Amino Acid Residues: While succinimidyl esters are highly selective for primary amines, they can react with other nucleophilic residues like the hydroxyl groups of serine, threonine, and tyrosine, or the sulfhydryl group of cysteine, especially at higher pH.[2][11] The resulting bonds, however, are generally less stable than the amide bond formed with primary amines.[2][12]

  • Solution: Carefully controlling the pH within the recommended range (7.2-8.5) can help minimize these side reactions.[2]

• Steric Hindrance: The primary amines on your target molecule may be located in a sterically hindered environment, making them inaccessible to the succinimidyl 3-bromobenzoate.

  • Solution: This is a more complex issue that may require re-engineering of your target molecule or the use of a longer, more flexible crosslinker.

• Inaccurate Quantification of Reactants: An incorrect estimation of the concentration of your target molecule or the succinimidyl 3-bromobenzoate can lead to a suboptimal molar ratio and, consequently, a low yield.

  • Solution: Use a reliable method to quantify your protein or other target molecule, such as a Bradford assay, BCA assay, or UV-Vis spectroscopy at 280 nm.[13][14][15] Ensure accurate weighing of the succinimidyl 3-bromobenzoate and precise preparation of stock solutions.

Frequently Asked Questions (FAQs)

Q: What is the optimal pH for conjugation with succinimidyl 3-bromobenzoate?

The optimal pH is a compromise between maximizing the nucleophilicity of the target amine and minimizing the hydrolysis of the NHS ester.[3] A pH range of 7.2 to 8.5 is generally recommended, with many protocols suggesting an optimal pH of 8.3-8.5.[1][3][5][6][7]

Q: What are the best practices for storing and handling succinimidyl 3-bromobenzoate?

To maintain the reagent's activity, it is crucial to store it at -20°C in a tightly sealed container with a desiccant to protect it from moisture.[4][9][10] It should also be protected from light.[4][9] When preparing to use the reagent, allow the vial to equilibrate to room temperature before opening to prevent moisture from condensing on the solid.[8]

Q: Can I use a Tris-based buffer for my conjugation reaction?

No, it is not recommended to use Tris-based buffers as they contain primary amines that will compete with your target molecule for the succinimidyl 3-bromobenzoate, leading to significantly lower conjugation yields.[1][6]

Q: How do I quench the conjugation reaction?

To stop the reaction, you can add a buffer containing an excess of a primary amine, such as Tris or glycine.[1] This will react with any remaining unreacted succinimidyl 3-bromobenzoate.

Quantitative Data Summary

The stability of NHS esters is highly dependent on pH and temperature. The following table provides a summary of the half-life of a typical NHS ester under various conditions.

pH	Temperature	Approximate Half-life
7.0	0°C	4-5 hours
8.6	4°C	10 minutes

Data adapted from Thermo Fisher Scientific technical resources.[1]

Experimental Protocols

Standard Protocol for Protein Conjugation with Succinimidyl 3-bromobenzoate

• Prepare the Protein Solution:

  • Dissolve your protein in an amine-free buffer (e.g., 0.1 M sodium phosphate, 0.1 M sodium bicarbonate) at a pH between 7.2 and 8.5.[1][5]

  • The optimal protein concentration is typically between 1-10 mg/mL.[7]

• Prepare the Succinimidyl 3-bromobenzoate Solution:

  • Immediately before use, dissolve the succinimidyl 3-bromobenzoate in anhydrous DMSO or DMF to create a stock solution (e.g., 10 mM).[3][5][6][7]

  • Briefly vortex to ensure the reagent is fully dissolved.[8]

• Perform the Conjugation Reaction:

  • Add a 10- to 20-fold molar excess of the succinimidyl 3-bromobenzoate stock solution to the protein solution while gently stirring.[3] The optimal molar ratio may need to be determined empirically.

  • Incubate the reaction at room temperature for 1-4 hours or overnight on ice.[5][6][7]

• Quench the Reaction (Optional):

  • Add a quenching buffer (e.g., 1 M Tris-HCl, pH 8.0) to a final concentration of 50-100 mM and incubate for 15-30 minutes at room temperature.[3]

• Purify the Conjugate:

  • Remove excess, unreacted succinimidyl 3-bromobenzoate and the NHS byproduct by gel filtration (e.g., Sephadex G-25), dialysis, or spin filtration.[5][16]

Protocol for Quantifying Conjugation Yield

Determining the degree of labeling (DOL) is essential for assessing the success of your conjugation reaction. One common method for proteins is UV-Vis spectrophotometry.

• Measure the absorbance of the purified conjugate at 280 nm (for protein) and at the wavelength corresponding to the succinimidyl 3-bromobenzoate label (if it has a distinct absorbance).

• Calculate the protein concentration using the Beer-Lambert law (A = εcl), correcting for the absorbance of the label at 280 nm.

• Calculate the concentration of the label using its known extinction coefficient.

• The DOL is the molar ratio of the label to the protein.

For more complex conjugates, other methods like mass spectrometry or specific colorimetric assays may be required.[14][15]

Visualizations

Reaction Mechanism of Succinimidyl 3-bromobenzoate with a Primary Amine

Caption: Covalent bond formation via nucleophilic attack.

Troubleshooting Workflow for Low Conjugation Yield

Sources

• 1. アミン反応性架橋剤化学 | Thermo Fisher Scientific - JP [thermofisher.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
• 6. lumiprobe.com [lumiprobe.com]
• 7. interchim.fr [interchim.fr]
• 8. biotium.com [biotium.com]
• 9. interchim.fr [interchim.fr]
• 10. biotium.com [biotium.com]
• 11. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 12. glenresearch.com [glenresearch.com]
• 13. abyntek.com [abyntek.com]
• 14. biocompare.com [biocompare.com]
• 15. Protein Quantitation [labome.com]
• 16. abpbio.com [abpbio.com]

Reference Data & Comparative Studies

Validating protein conjugation efficiency of succinimidyl 3-bromobenzoate

Validating Protein Conjugation Efficiency of Succinimidyl 3-Bromobenzoate: A Comprehensive Technical Guide

In the landscape of bioconjugation, N-hydroxysuccinimide (NHS) ester chemistry remains the gold standard for targeting primary amines. However, the choice of the acylating moiety dictates the downstream utility of the conjugate. Succinimidyl 3-bromobenzoate (SBB) is a highly specialized reagent that covalently attaches a 3-bromobenzoate tag to lysine residues and N-termini.

While often overshadowed by standard PEGylation or fluorophore tagging, SBB provides a distinct analytical advantage: the natural isotopic signature of bromine. This guide provides an objective comparison of SBB against alternative functional NHS esters and details a self-validating experimental workflow to ensure and quantify conjugation efficiency.

Mechanistic Causality: The Bromine Advantage

The reaction between an NHS ester and a primary amine yields a stable, irreversible amide bond. When SBB is utilized, the resulting conjugate bears a bromine atom. Bromine exists in nature as two stable isotopes, 79 Br and 81 Br, in a nearly 1:1 ratio (50.69% and 49.31%).

In mass spectrometry (MS), this creates a distinct doublet signature separated by approximately 1.997 Da. This isotopic signature acts as a built-in bioinformatic filter, allowing researchers to rapidly distinguish true conjugation events from chemical noise or unmodified peptides during bottom-up proteomics[1]. Furthermore, the bromine atom serves as a heavy-atom derivative for X-ray crystallography phasing and a reactive handle for downstream palladium-catalyzed cross-coupling (e.g., Suzuki or Sonogashira reactions).

Objective Comparison of Halogenated NHS Esters

When designing a bioconjugation workflow for structural biology, mass spectrometry, or radiotheranostics, selecting the correct halogenated or functionalized NHS ester is critical[2]. Table 1 outlines how SBB compares to common alternatives.

Table 1: Objective Comparison of Halogenated and Functional NHS Esters

Reagent	Primary Application	Mass Spectrometry Profile	Structural Biology (X-ray)	Cross-Coupling Capability
Succinimidyl 3-Bromobenzoate (SBB)	Isotopic tagging, Cross-coupling	1:1 Doublet ( 79 Br/ 81 Br)	Moderate anomalous phasing	Yes (Suzuki, Sonogashira)
Succinimidyl 3-Iodobenzoate (SIB)	Radiotheranostics, X-ray phasing	Monoisotopic (No doublet)	Excellent anomalous phasing	Yes (Highly reactive)
Succinimidyl 4-Fluorobenzoate (SFB)	19 F NMR, PET Imaging ( 18 F)	Monoisotopic (No doublet)	Poor anomalous phasing	No
Succinimidyl 4-Formylbenzoate (S-4FB)	Hydrazone/Oxime bioconjugation	Monoisotopic (No doublet)	None	No (Aldehyde ligation only)

Experimental Workflow: A Self-Validating Protocol

A robust protocol cannot rely on assumed reactivity; it must be a self-validating system. The following workflow integrates the conjugation reaction with a highly specific quenching step and dual-tier mass spectrometry validation.

Workflow for SBB conjugation, quenching, and mass spectrometry validation.

Phase 1: Conjugation Reaction

Causality: NHS esters undergo nucleophilic acyl substitution with primary amines. At pH < 7.2, amines are heavily protonated (-NH 3+​ ) and non-nucleophilic. At pH > 8.5, the hydrolysis of the NHS ester outpaces the amidation reaction. Therefore, strict pH control is required[1].

• Protein Preparation: Dissolve the target protein at 1–5 mg/mL in 100 mM HEPES buffer, pH 8.0. Crucial: Avoid amine-containing buffers (e.g., Tris or glycine) as they will competitively consume the NHS ester.

• Reagent Preparation: Dissolve SBB in anhydrous DMSO or DMF immediately before use to prevent premature aqueous hydrolysis.

• Conjugation: Add a 10- to 20-fold molar excess of SBB to the protein solution. Mix gently and incubate at room temperature for 1.5 hours.

Phase 2: Quenching and Deacylation

Causality: While NHS esters primarily target amines (N-acylation), they kinetically react with the hydroxyl groups of serine, threonine, and tyrosine, forming unstable O-acyl esters (overlabeling). Traditional quenching with hydroxylamine is inefficient at fully reversing these O-acylations. Methylamine is a superior nucleophile that rapidly quenches unreacted SBB and selectively reverses O-acylation without disrupting the stable N-acyl amide bonds[3]. 4. Quenching: Add methylamine to the reaction mixture to achieve a final concentration of 0.4 M. 5. Incubation: Incubate for 60 minutes at room temperature to ensure complete reversal of O-linked byproducts. 6. Purification: Desalt the protein using a size-exclusion spin column (e.g., Zeba) equilibrated with standard PBS to remove quenched byproducts and excess methylamine.

Data Interpretation & Validation Metrics

To validate the system, you must perform both macroscopic confirmation (overall conjugation) and microscopic mapping (site-specific occupancy).

Table 2: Mass Spectrometry Validation Metrics for SBB Conjugation

Metric	Analytical Method	Expected Observation	Purpose in Validation
Degree of Labeling (DoL)	Intact LC-MS	Mass envelope shift of +182.94 / +184.94 Da per addition	Macroscopic confirmation of conjugation efficiency
Site Occupancy	LC-MS/MS (Bottom-up)	Identification of modified Lysine/N-terminal peptides	Microscopic mapping of conjugation sites
Isotopic Signature	MS1 Precursor Scan	1:1 doublet peaks separated by ~1.997 Da	Differentiating conjugated peptides from background
O-Acylation Reversal	LC-MS/MS (Bottom-up)	Absence of modified Ser/Thr/Tyr residues	Confirming efficiency of methylamine quenching

Interpreting the Data: When analyzing the LC-MS/MS data, scan the MS1 spectra for the distinct doublet. For a peptide bearing a single SBB tag with a +2 charge state, you will observe two precursor peaks of equal intensity separated by ~1.0 Da ( m/z ). For a +3 charge state, the peaks will be separated by ~0.66 Da. This visual and bioinformatic anchor guarantees that the assigned MS2 fragmentation spectra belong to a successfully conjugated peptide, eliminating false positives[1].

References

• An accurate TMT-based approach to quantify and model lysine susceptibility to conjugation via N-hydroxysuccinimide esters in a monoclonal antibody Source: Scientific Reports (Nature) URL:[Link]

• Addressing NHS Chemistry: Efficient Quenching of Excess TMT Reagent and Reversing TMT Overlabeling in Proteomic Samples by Methylamine Source: Molecular & Cellular Proteomics URL:[Link]

• Comparison of Radioiodine- or Radiobromine-Labeled RGD Peptides between Direct and Indirect Labeling Methods Source: Chemical and Pharmaceutical Bulletin URL:[Link]

Sources

• 1. An accurate TMT-based approach to quantify and model lysine susceptibility to conjugation via N-hydroxysuccinimide esters in a monoclonal antibody - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Comparison of Radioiodine- or Radiobromine-Labeled RGD Peptides between Direct and Indirect Labeling Methods [jstage.jst.go.jp]
• 3. Addressing NHS Chemistry: Efficient Quenching of Excess TMT Reagent and Reversing TMT Overlabeling in Proteomic Samples by Methylamine - PMC [pmc.ncbi.nlm.nih.gov]

Assessing the Stability of 3-Bromobenzoyl Amide Bonds in Biological Assays: A Comparative Guide

For researchers in drug discovery and chemical biology, the covalent bond is both the instrument of design and a potential point of failure. Among the most ubiquitous linkages, the amide bond, is central to the structure of peptides, proteins, and a vast array of synthetic molecules. Its stability is therefore a critical parameter, dictating the pharmacokinetic profile, efficacy, and potential toxicity of a therapeutic candidate. This guide provides an in-depth technical assessment of the stability of the 3-bromobenzoyl amide bond, a moiety of increasing interest, within the context of relevant biological assays. We will dissect the chemical nuances of this particular amide, compare its stability to common alternatives, and provide detailed, validated protocols for its empirical evaluation.

The 3-Bromobenzoyl Amide: A Balance of Electronic and Steric Influences

The 3-bromobenzoyl amide is characterized by the presence of a bromine atom at the meta position of the phenyl ring relative to the amide carbonyl. This substitution pattern introduces a unique combination of electronic and steric effects that modulate the reactivity and, consequently, the stability of the adjacent amide bond.

Electronic Effects: Bromine is an electronegative atom and thus exerts an electron-withdrawing inductive effect (-I). This effect polarizes the C-Br bond, drawing electron density away from the aromatic ring. However, bromine also possesses lone pairs of electrons that can participate in resonance, donating electron density to the ring (+R effect). In the meta position, the inductive effect typically dominates over the resonance effect. This net electron withdrawal can subtly influence the electrophilicity of the carbonyl carbon of the amide. A more electrophilic carbonyl carbon is, in principle, more susceptible to nucleophilic attack, a key step in amide hydrolysis.

Steric Effects: The bromine atom also introduces steric bulk to the benzoyl ring. While the meta position is less sterically encumbering than the ortho position, the presence of the bromine atom can still influence the approach of enzymes or solvated nucleophiles to the amide bond. This steric hindrance can, in some contexts, provide a degree of protection against enzymatic degradation.

The interplay of these electronic and steric factors makes the stability of the 3-bromobenzoyl amide bond context-dependent and necessitates empirical evaluation in biologically relevant systems.

Comparative Stability Analysis in Biological Milieus

The stability of an amide bond in a biological system is primarily challenged by enzymatic hydrolysis, catalyzed by a diverse array of proteases and amidases present in plasma and tissues.[1] To provide a practical framework for comparison, we will consider the stability of the 3-bromobenzoyl amide relative to an unsubstituted benzoyl amide and a common aliphatic amide, N-acetyl amide.

Amide Type	Anticipated Relative Stability in Plasma	Anticipated Relative Stability in Liver Microsomes	Key Considerations
3-Bromobenzoyl Amide	Moderate to High	Moderate	The electron-withdrawing nature of the bromine may slightly increase susceptibility to chemical hydrolysis, but steric hindrance could offer protection from some proteases. Metabolic stability will depend on its recognition by cytochrome P450 enzymes and other metabolic enzymes in the microsomes.
Unsubstituted Benzoyl Amide	Moderate	Moderate	Serves as a baseline for aromatic amides. Its stability is generally higher than aliphatic amides due to resonance stabilization.
N-Acetyl Amide (Aliphatic)	Low to Moderate	Low to Moderate	Generally more susceptible to hydrolysis by a broader range of amidases compared to aromatic amides.
Amide with Bulky ortho-Substituent	High	High	Significant steric hindrance from ortho substituents can dramatically increase resistance to enzymatic hydrolysis.
Amide Bioisostere (e.g., 1,2,3-Triazole)	Very High	Very High	Bioisosteric replacements are designed to mimic the geometry of the amide bond while being resistant to enzymatic cleavage.[2][3]

This table presents anticipated trends based on chemical principles. Actual stability must be determined experimentally.

Experimental Protocols for Stability Assessment

A rigorous assessment of amide bond stability requires well-defined in vitro assays that model key biological environments. Here, we provide detailed protocols for two fundamental assays: the plasma stability assay and the liver microsomal stability assay.

Protocol 1: In Vitro Plasma Stability Assay

This assay evaluates the stability of a compound in the presence of plasma enzymes.

Objective: To determine the rate of degradation of a 3-bromobenzoyl amide-containing compound in plasma from a relevant species (e.g., human, rat, mouse).

Materials:

• Test compound stock solution (e.g., 10 mM in DMSO)

• Control compound known to be stable in plasma (e.g., Verapamil)

• Control compound known to be unstable in plasma (e.g., Propantheline)

• Pooled plasma from the desired species (e.g., human, rat)

• Phosphate buffered saline (PBS), pH 7.4

• Acetonitrile (ACN) with an appropriate internal standard (IS) for LC-MS/MS analysis

• 96-well plates

• Incubator shaker set to 37°C

• LC-MS/MS system

Procedure:

• Preparation of Working Solutions:

  • Prepare a 100 µM working solution of the test compound by diluting the 10 mM stock in PBS.

  • Prepare 100 µM working solutions of the control compounds in the same manner.

• Assay Setup:

  • In a 96-well plate, add 198 µL of pre-warmed (37°C) plasma to the designated wells.

  • To initiate the reaction, add 2 µL of the 100 µM working solution of the test compound or control compounds to the plasma, achieving a final concentration of 1 µM. Mix gently by pipetting.

• Time-Point Sampling:

  • Immediately after adding the compound (t=0), and at subsequent time points (e.g., 15, 30, 60, 120 minutes), transfer a 50 µL aliquot of the incubation mixture to a new 96-well plate containing 150 µL of ice-cold ACN with the internal standard. This will quench the enzymatic reaction and precipitate plasma proteins.

• Sample Processing:

  • Seal the plate and vortex for 5 minutes to ensure complete protein precipitation.

  • Centrifuge the plate at 4000 rpm for 20 minutes at 4°C to pellet the precipitated proteins.

• LC-MS/MS Analysis:

  • Carefully transfer the supernatant to a new 96-well plate for analysis.

  • Analyze the samples by a validated LC-MS/MS method to determine the peak area ratio of the parent compound to the internal standard at each time point.

• Data Analysis:

  • Calculate the percentage of the parent compound remaining at each time point relative to the t=0 sample.

  • Plot the natural logarithm of the percentage of compound remaining versus time.

  • Determine the half-life (t½) from the slope of the linear regression.

Experimental Workflow for Plasma Stability Assay

Caption: Workflow for the in vitro plasma stability assay.

Protocol 2: In Vitro Liver Microsomal Stability Assay

This assay assesses the metabolic stability of a compound in the presence of liver microsomes, which are rich in Phase I metabolic enzymes like cytochrome P450s.

Objective: To determine the intrinsic clearance of a 3-bromobenzoyl amide-containing compound by liver microsomes.

Materials:

• Test compound stock solution (e.g., 10 mM in DMSO)

• Control compounds with known metabolic fates (e.g., high clearance: Verapamil, low clearance: Warfarin)

• Pooled liver microsomes from the desired species (e.g., human, rat)

• Phosphate buffer (e.g., 0.1 M, pH 7.4)

• NADPH regenerating system (containing NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase)

• Magnesium chloride (MgCl₂) solution

• Acetonitrile (ACN) with an appropriate internal standard (IS)

• 96-well plates

• Incubator shaker set to 37°C

• LC-MS/MS system

Procedure:

• Preparation of Solutions:

  • Prepare a 100 µM working solution of the test compound and control compounds in phosphate buffer.

  • Prepare the microsomal incubation mixture by diluting the liver microsomes in phosphate buffer containing MgCl₂ to the desired final protein concentration (e.g., 0.5 mg/mL).

• Assay Setup:

  • In a 96-well plate, add the microsomal incubation mixture.

  • Add the test compound or control compound working solution to the wells to achieve a final concentration of 1 µM.

  • Pre-incubate the plate at 37°C for 5 minutes.

• Initiation and Time-Point Sampling:

  • Initiate the metabolic reaction by adding the NADPH regenerating system to all wells except for the "no-NADPH" control wells (to which an equal volume of buffer is added).

  • Immediately after initiation (t=0), and at subsequent time points (e.g., 5, 15, 30, 60 minutes), transfer a 50 µL aliquot of the incubation mixture to a new 96-well plate containing 150 µL of ice-cold ACN with the internal standard.

• Sample Processing:

  • Follow steps 4 and 5 from the Plasma Stability Assay protocol.

• Data Analysis:

  • Calculate the percentage of the parent compound remaining at each time point relative to the t=0 sample.

  • Plot the natural logarithm of the percentage of compound remaining versus time.

  • Determine the half-life (t½) and calculate the intrinsic clearance (Clint) using the following equation: Clint (µL/min/mg protein) = (0.693 / t½) * (1 / microsomal protein concentration in mg/mL)

Caption: Decision-making process based on amide bond stability.

Conclusion

The 3-bromobenzoyl amide presents a nuanced profile of chemical properties that can be strategically employed in the design of bioactive molecules. Its stability is not an absolute, but rather a context-dependent characteristic that is influenced by the intricate interplay of electronic and steric factors within a given biological environment. The provided experimental protocols offer a robust framework for the empirical determination of this stability, enabling researchers to make data-driven decisions. When the inherent stability of the 3-bromobenzoyl amide is insufficient, a range of well-established bioisosteric alternatives can be explored. A thorough understanding and assessment of amide bond stability are indispensable for the successful progression of drug candidates from the bench to the clinic.

References

Sources

• 1. fiveable.me [fiveable.me]
• 2. Drug Modifications to Improve Stability – An Introduction to Medicinal Chemistry & Molecular Recognition [ecampusontario.pressbooks.pub]
• 3. Amide Bond Bioisosteres: Strategies, Synthesis, and Successes - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Personal protective equipment for handling Succinimidyl 3-bromobenzoate

As a Senior Application Scientist, I frequently consult with drug development teams on the operational intricacies of radiotheranostic precursors. Succinimidyl 3-bromobenzoate (SBrB) is a critical prosthetic group widely used for the indirect radiohalogenation of biomolecules, particularly in the synthesis of radiolabeled peptides like RGD for targeting integrin αvβ3 in cancer models[1].

Handling SBrB requires a nuanced, dual-pronged approach. In its "cold" (non-radioactive) state, it presents standard chemical hazards typical of moisture-sensitive N-hydroxysuccinimide (NHS) esters. However, in its "hot" state—when labeled with Bromine-77 ([77Br]SBrB)—it introduces complex radiological hazards that dictate strict operational and personal protective equipment (PPE) requirements[2][3].

This guide provides a self-validating, step-by-step operational framework for safely handling, conjugating, and disposing of Succinimidyl 3-bromobenzoate.

Physicochemical & Radiological Profile

To design an effective safety protocol, we must first understand the causality behind the compound's behavior. NHS esters are highly susceptible to nucleophilic attack. While we exploit this to conjugate the 3-bromobenzoate moiety to primary amines on peptides, atmospheric moisture will rapidly hydrolyze the active ester into 3-bromobenzoic acid and N-hydroxysuccinimide, rendering it useless[3]. Furthermore, the decay profile of 77Br necessitates dense shielding[2].

Table 1: Quantitative Data & Operational Implications for [77Br]SBrB

Parameter	Value	Operational Implication
Target Reactive Group	Primary Amines (-NH2)	Requires amine-free reaction buffers (avoid Tris or glycine).
Hydrolysis Byproducts	3-bromobenzoic acid + NHS	Must use anhydrous solvents (e.g., dry DMSO); store at -20°C[3].
77Br Half-Life (t1/2)	57.04 hours	Requires ~24 days (10 half-lives) for decay-in-storage disposal[2][4].
77Br Decay Mode	Electron Capture (~99.3%), β+ (~0.7%)	Emits penetrating gamma rays and X-rays; requires dense shielding[2].
Principal Gamma Energies	238.9 keV, 520.7 keV	Standard acrylic beta-shields are insufficient; requires lead/tungsten[2].

Causality-Driven PPE Selection

Your PPE must act as a self-validating barrier system. The choice of equipment scales directly with whether you are handling the cold precursor or the hot radiotracer.

A. "Cold" SBrB Handling (Chemical Safety)

• Gloves: Standard nitrile gloves (4–8 mil). Rationale: Nitrile provides sufficient chemical resistance against the anhydrous organic solvents (DMSO, DMF, Acetonitrile) required to dissolve the NHS ester.

• Eye Protection: Splash-proof chemical goggles. Rationale: NHS esters are severe ocular irritants.

• Respiratory/Environmental: Class II Type A2 Biological Safety Cabinet or standard chemical fume hood. Rationale: Prevents inhalation of aerosolized ester dust and allows for an inert gas (Argon/N2) blanket to exclude moisture.

B. "Hot"[77Br]SBrB Handling (Radiological Safety)

• Shielding (Primary PPE): 2-inch lead L-block with leaded glass viewing window. Rationale: The 520.7 keV gamma emissions of 77Br easily penetrate standard acrylic[2].

• Gloves: Double nitrile gloving. Rationale: The outer glove must be changed immediately upon suspected contamination to prevent transferring radioactivity to shielding or pipettes.

• Dosimetry: Whole-body dosimeter badge (worn on the torso under the lab coat) and an extremity (ring) dosimeter worn on the dominant hand, facing the radiation source.

• Body Protection: Wraparound lead apron (0.5 mm Pb equivalent) and a disposable, fluid-resistant surgical gown worn over it.

Operational Workflow & Methodologies

The following diagram illustrates the logical progression from precursor halogenation to peptide conjugation and waste management.

Workflow for the synthesis, conjugation, and waste management of [77Br]SBrB.

Protocol 1: Conjugation of [77Br]SBrB to c(RGDyK) Peptide

This protocol utilizes a self-validating pH control mechanism. The reaction must be kept basic to ensure the lysine ε-amine remains deprotonated and nucleophilic, but not so basic that the NHS ester hydrolyzes instantly.

• Preparation: Behind a lead L-block, reconstitute the purified [77Br]SBrB (typically ~37–370 MBq) in 50 µL of anhydrous DMSO[1].

• Peptide Addition: Add 100 µg of the target peptide (e.g., c(RGDyK)) dissolved in 150 µL of 0.1 M borate buffer (pH 8.5). Note: Do not use Tris buffer, as its primary amine will compete for the NHS ester.

• Incubation: Vortex gently and incubate at room temperature for 30 minutes.

• Quenching: Add 10 µL of 1 M glycine to quench any unreacted [77Br]SBrB. This prevents off-target crosslinking during downstream processing.

• Validation & Purification: Inject the mixture onto a radio-HPLC system equipped with a C18 column. The successful conjugate will elute later (more hydrophobic) than the free[77Br]3-bromobenzoic acid hydrolysis byproduct[3]. Collect the product fraction into a shielded vial.

Protocol 2: Post-Reaction Decontamination and Disposal

Because 77Br has a half-life of 57.04 hours, immediate disposal into standard waste streams is strictly prohibited[2][4].

• Waste Segregation: Separate liquid HPLC waste (containing unreacted 77Br and hydrolyzed ester) from solid waste (pipette tips, outer gloves, vials).

• Decay-in-Storage (DIS): Place all sealed radioactive waste into a lead-lined decay bin. Label with the isotope (77Br), date of entry, current activity, and the calculated disposal date (minimum 10 half-lives, or ~24 days).

• Area Survey: Using a NaI(Tl) scintillation detector (more sensitive to gamma emissions than a standard Geiger-Müller counter), survey the fume hood, L-block, and your PPE.

• Chemical Neutralization: After 24 days, verify that the radiation has reached background levels. The remaining liquid waste now contains stable 3-bromobenzoic acid and NHS. Adjust the pH to neutral (pH 7) and dispose of it as non-halogenated organic solvent waste according to local environmental regulations.

References

• 68Ga- and 211At-Labeled RGD Peptides for Radiotheranostics with Multiradionuclides | Molecular Pharmaceutics - ACS Publications. acs.org. Retrieved from:[Link][1]

• Comparison of Radioiodine- or Radiobromine-Labeled RGD Peptides between Direct and Indirect Labeling Methods - J-Stage. jst.go.jp. Retrieved from:[Link][3]

• Isotopes of bromine - Wikipedia. wikipedia.org. Retrieved from:[Link][4]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Comparison of Radioiodine- or Radiobromine-Labeled RGD Peptides between Direct and Indirect Labeling Methods [jstage.jst.go.jp]
• 4. Isotopes of bromine - Wikipedia [en.wikipedia.org]